5-Bromo-1-methyl-1H-indazole-d3

Core Science & Biosynthesis

The Role of 5-Bromo-1-methyl-1H-indazole-d3 in Pharmaceutical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and development, precision and accuracy in analytical methodologies are paramount. 5-Bromo-1-methyl-1H-indazole-d3 is a deuterated stable isotope-labeled compound that serves a critical function in the quantitative analysis of investigational drugs. Its primary purpose is as an internal standard in bioanalytical methods, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technical guide provides an in-depth overview of the purpose, application, and methodologies associated with 5-Bromo-1-methyl-1H-indazole-d3 in a research setting.

The non-deuterated parent compound, 5-Bromo-1-methyl-1H-indazole, is a key structural motif found in a variety of pharmacologically active molecules. The indazole scaffold is recognized as a "privileged" structure in medicinal chemistry due to its ability to interact with a wide range of biological targets.[1] Notably, this scaffold is a cornerstone in the development of protein kinase inhibitors, a class of targeted therapies that has revolutionized the treatment of cancer and other diseases.[2][3]

The strategic placement of a bromine atom on the indazole ring provides a convenient point for chemical modification, allowing for the synthesis of large libraries of compounds to explore structure-activity relationships. Given the importance of the 5-Bromo-1-methyl-1H-indazole core in drug candidates, its deuterated analog, 5-Bromo-1-methyl-1H-indazole-d3, is an indispensable tool for accurately determining the pharmacokinetic profiles of these potential new medicines.

Core Application: A Stable Isotope-Labeled Internal Standard

The primary role of 5-Bromo-1-methyl-1H-indazole-d3 in research is to serve as an internal standard (IS) for quantitative bioanalysis.[4] In techniques like LC-MS/MS, which are used to measure the concentration of a drug in biological samples (e.g., plasma, urine), an IS is added to both the calibration standards and the unknown samples.[4] The ideal IS has physicochemical properties very similar to the analyte of interest.[5]

Deuterated standards are considered the "gold standard" for internal standards in LC-MS/MS analysis.[4] Because the deuterium (B1214612) atoms are heavier than hydrogen atoms, 5-Bromo-1-methyl-1H-indazole-d3 can be distinguished from its non-deuterated counterpart by the mass spectrometer. However, its chemical behavior during sample preparation, chromatography, and ionization is nearly identical to the non-deuterated analyte.[6] This allows it to accurately correct for variations in sample extraction, matrix effects (ion suppression or enhancement), and instrument response, leading to highly accurate and precise quantification of the drug candidate.[7]

Data Presentation: Efficacy of a Representative Indazole-Based Kinase Inhibitor

To illustrate the context in which 5-Bromo-1-methyl-1H-indazole-d3 would be utilized, the following table summarizes the in vitro efficacy data for a novel indazole-based PLK4 (Polo-like kinase 4) inhibitor, compound C05. PLK4 is a crucial regulator of centriole duplication, and its overexpression is implicated in tumorigenesis. The antiproliferative activity of C05 was evaluated against several cancer cell lines.

Compound	Target Kinase	Cell Line	Assay Type	IC50 (μM)
C05	PLK4	IMR-32 (Neuroblastoma)	Antiproliferation	0.948[8]
C05	PLK4	MCF-7 (Breast Cancer)	Antiproliferation	0.979[8]
C05	PLK4	H460 (Non-small cell lung cancer)	Antiproliferation	1.679[8]

Table 1: In vitro anticancer activity of a representative indazole-based PLK4 inhibitor, C05.

The development of a robust bioanalytical method to quantify C05 in preclinical and clinical studies would necessitate the use of a stable isotope-labeled internal standard, such as a deuterated version of a key structural component of C05.

Experimental Protocols

General Protocol for the Quantification of an Indazole-Based Kinase Inhibitor in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

This protocol provides a representative methodology for the quantitative analysis of a hypothetical kinase inhibitor containing the 5-Bromo-1-methyl-1H-indazole moiety, using 5-Bromo-1-methyl-1H-indazole-d3 as the internal standard.

1. Materials and Reagents

• Analytes: Kinase Inhibitor (analyte) and 5-Bromo-1-methyl-1H-indazole-d3 (Internal Standard, IS)

• Chemicals: Acetonitrile (HPLC grade), Methanol (B129727) (HPLC grade), Formic acid (LC-MS grade), Water (ultrapure)

• Biological Matrix: Drug-free human plasma

2. Preparation of Stock and Working Solutions

• Prepare primary stock solutions of the analyte and the IS in methanol at a concentration of 1 mg/mL.

• Prepare serial dilutions of the analyte stock solution with 50:50 (v/v) acetonitrile:water to create working solutions for calibration standards and quality control (QC) samples.

• Prepare a working solution of the IS in 50:50 (v/v) acetonitrile:water at a concentration of 100 ng/mL.

3. Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample (calibration standard, QC, or unknown), add 150 µL of the IS working solution (100 ng/mL) in acetonitrile.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient Elution: A suitable gradient to separate the analyte and IS from matrix components.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI), positive mode

  • Detection: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific precursor-to-product ion transitions for the analyte and the IS need to be optimized. For example:

    • Analyte: [M+H]+ → fragment ion

    • IS (5-Bromo-1-methyl-1H-indazole-d3): [M+H]+ → fragment ion (mass shift of +3 compared to the non-deuterated version)

5. Data Analysis

• Quantification is based on the ratio of the peak area of the analyte to the peak area of the IS.

• A calibration curve is constructed by plotting the peak area ratio against the nominal concentration of the calibration standards.

• The concentration of the analyte in unknown samples is determined by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for bioanalytical quantification using a deuterated internal standard.

Caption: A simplified generic kinase signaling pathway targeted by indazole-based inhibitors.

Conclusion

5-Bromo-1-methyl-1H-indazole-d3 is a specialized and crucial tool in the field of drug development. Its role as a stable isotope-labeled internal standard is fundamental to the accurate and precise quantification of drug candidates that feature the 5-Bromo-1-methyl-1H-indazole scaffold. As this chemical motif continues to be a fertile ground for the discovery of novel therapeutics, particularly in the area of kinase inhibition, the importance of its deuterated analog in enabling robust pharmacokinetic and bioanalytical studies will remain undiminished. This guide has provided an overview of its core purpose, contextual data, and representative experimental methodologies to aid researchers in understanding and applying this valuable research compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Validation of an LC-MS/MS assay for rapid and simultaneous quantification of 21 kinase inhibitors in human plasma and serum for therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis Pathway for 5-Bromo-1-methyl-1H-indazole-d3: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a reliable synthesis pathway for 5-Bromo-1-methyl-1H-indazole-d3, a deuterated analog of a key intermediate in medicinal chemistry. The synthesis involves a two-step process commencing with the preparation of 5-bromo-1H-indazole, followed by a selective N1-trideuteromethylation. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes a visual representation of the synthesis workflow.

Synthesis Pathway Overview

The synthesis of 5-Bromo-1-methyl-1H-indazole-d3 is accomplished through a two-step reaction sequence. The first step involves the synthesis of the precursor, 5-bromo-1H-indazole, from 4-bromo-2-methylaniline (B145978). The second step is the selective N1-alkylation of 5-bromo-1H-indazole using deuterated methyl iodide (CD3I) to introduce the trideuteromethyl group at the 1-position of the indazole ring.

Caption: Overall synthesis workflow for 5-Bromo-1-methyl-1H-indazole-d3.

Experimental Protocols

Step 1: Synthesis of 5-Bromo-1H-indazole

This procedure is adapted from a high-yield synthesis route starting from 4-bromo-2-methylaniline.[1]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-bromo-2-methylaniline	186.04	95.0 g	0.511
Chloroform (B151607)	119.38	700 mL	-
Acetic anhydride	102.09	109 mL	1.16
Potassium acetate	98.14	14.6 g	0.149
Isoamyl nitrite	117.15	147 mL	1.25
Concentrated Hydrochloric Acid	36.46	500 mL	-
50% Sodium Hydroxide (B78521) Solution	40.00	As needed	-
Ethyl acetate	88.11	As needed	-
Heptane (B126788)	100.21	As needed	-
Magnesium sulfate	120.37	As needed	-

Procedure:

• To a flask containing 4-bromo-2-methylaniline (95.0 g) in chloroform (700 mL), add acetic anhydride (109 mL) while maintaining the temperature below 40°C.

• Stir the solution for 50 minutes.

• Add potassium acetate (14.6 g) and isoamyl nitrite (147 mL) to the mixture.

• Reflux the solution at 68°C for 20 hours.

• Cool the reaction mixture to 25°C and distill off the volatile components under vacuum.

• Add water (225 mL) in portions and continue the azeotropic distillation.

• Transfer the residue back to the reaction vessel using water (50 mL) and add concentrated hydrochloric acid (400 mL).

• Heat the mixture to 50-55°C and add another 100 mL of concentrated hydrochloric acid in portions over 2 hours.

• Cool the solution to 20°C and adjust the pH to 11 by adding 50% sodium hydroxide solution at a temperature below 37°C.

• Add water (100 mL) and ethyl acetate (350 mL) and filter the mixture through Celite.

• Separate the layers and extract the aqueous phase with ethyl acetate (2 x 200 mL).

• Combine the organic layers, wash with brine (240 mL), and dry over magnesium sulfate.

• Filter the solution through a silica (B1680970) gel pad with ethyl acetate.

• Concentrate the eluant by rotary evaporation, adding heptane (total of 450 mL) during the distillation until a solid remains.

• Slurry the solid with heptane (100 mL), filter, and dry under vacuum at 45°C to yield 5-bromo-1H-indazole.

Expected Yield: Approximately 91.9 g (94%).

Step 2: Synthesis of 5-Bromo-1-methyl-1H-indazole-d3

This protocol is based on the selective N1-alkylation of indazoles using sodium hydride and an alkylating agent.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (for 1 g of starting material)	Moles
5-bromo-1H-indazole	197.04	1.0 g	0.0051
Anhydrous Tetrahydrofuran (THF)	72.11	20 mL	-
Sodium hydride (60% dispersion in mineral oil)	24.00	0.24 g	0.0061
Trideuteromethyl iodide (CD3I)	144.96	0.88 g (0.39 mL)	0.0061
Saturated aqueous ammonium (B1175870) chloride	-	As needed	-
Ethyl acetate	88.11	As needed	-
Brine	-	As needed	-
Anhydrous sodium sulfate	142.04	As needed	-

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), dissolve 5-bromo-1H-indazole (1.0 g) in anhydrous THF (20 mL).

• Cool the solution to 0°C in an ice bath.

• Carefully add sodium hydride (0.24 g of 60% dispersion) portion-wise to the solution.

• Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Slowly add trideuteromethyl iodide (0.39 mL) to the suspension at room temperature.

• Stir the reaction mixture at room temperature overnight.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 5-Bromo-1-methyl-1H-indazole-d3.

Expected Yield: High (typically >90% for N1-alkylation of indazoles under these conditions).

Data Presentation

Table 1: Summary of Reactants and Products for the Synthesis of 5-Bromo-1H-indazole

Compound	Molecular Formula	Molar Mass ( g/mol )	Role
4-bromo-2-methylaniline	C₇H₈BrN	186.04	Starting Material
5-bromo-1H-indazole	C₇H₅BrN₂	197.04	Product

Table 2: Summary of Reactants and Products for the Synthesis of 5-Bromo-1-methyl-1H-indazole-d3

Compound	Molecular Formula	Molar Mass ( g/mol )	Role
5-bromo-1H-indazole	C₇H₅BrN₂	197.04	Starting Material
Trideuteromethyl iodide	CD₃I	144.96	Reagent
5-Bromo-1-methyl-1H-indazole-d3	C₈H₄D₃BrN₂	200.08	Product

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 5-Bromo-1-methyl-1H-indazole-d3.

References

• 1. benchchem.com [benchchem.com]

In-depth Technical Guide on the Deuterium Labeling Position in 5-Bromo-1-methyl-1H-indazole-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis and characterization of 5-Bromo-1-methyl-1H-indazole-d3, a deuterated analog of a key scaffold in medicinal chemistry. This document outlines the presumed position of deuterium (B1214612) labeling based on common synthetic routes, a detailed experimental protocol for its preparation, and expected analytical data.

Introduction

Deuterium-labeled compounds are invaluable tools in drug discovery and development. They are used in metabolic studies, as internal standards in quantitative bioanalysis, and to investigate reaction mechanisms. The strategic incorporation of deuterium can also modulate a drug candidate's pharmacokinetic profile, a strategy known as "deuterium switching." 5-Bromo-1-methyl-1H-indazole is a versatile building block in the synthesis of various biologically active molecules. Its deuterated counterpart, 5-Bromo-1-methyl-1H-indazole-d3, is therefore of significant interest to researchers in the field.

Deuterium Labeling Position

Based on standard and regioselective synthetic methodologies for the N-methylation of indazoles, the three deuterium atoms in 5-Bromo-1-methyl-1H-indazole-d3 are located on the methyl group attached to the N1 position of the indazole ring.

The logical synthetic pathway involves the N-alkylation of 5-bromo-1H-indazole with a deuterated methylating agent, such as iodomethane-d3 (B117434) (CD₃I) or dimethyl-d6 sulfate (B86663) ((CD₃)₂SO₄). The N1 position is the thermodynamically favored site for alkylation of indazoles, and specific reaction conditions can be employed to ensure high regioselectivity.

A visual representation of the molecule and the labeling position is provided below.

Caption: Chemical structure of 5-Bromo-1-(trideuteromethyl)-1H-indazole.

Experimental Protocol: Synthesis of 5-Bromo-1-methyl-1H-indazole-d3

This protocol is adapted from established N1-selective alkylation procedures for indazoles.

Materials:

• 5-Bromo-1H-indazole

• Iodomethane-d3 (CD₃I, 99.5 atom % D)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add 5-bromo-1H-indazole (1.0 eq).

• Deprotonation: Add anhydrous THF to dissolve the starting material. Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.1 eq) portion-wise. The mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature for 1 hour, or until hydrogen gas evolution ceases.

• N-Deuteriomethylation: Cool the reaction mixture back to 0 °C. Add iodomethane-d3 (1.2 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.

• Work-up: Quench the reaction by carefully adding saturated aqueous NH₄Cl at 0 °C. Remove the THF under reduced pressure. Partition the residue between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 5-Bromo-1-methyl-1H-indazole-d3.

Logical Workflow for the Synthesis:

Caption: Synthetic workflow for 5-Bromo-1-methyl-1H-indazole-d3.

Quantitative Data

The following table summarizes the expected quantitative data for the synthesis of 5-Bromo-1-methyl-1H-indazole-d3, based on typical yields for similar N-alkylation reactions of indazoles.

Parameter	Expected Value	Notes
Yield	70-90%	Dependent on reaction scale and purification efficiency.
Isotopic Purity	>99%	Primarily determined by the isotopic purity of the iodomethane-d3 reagent.
Chemical Purity	>98%	Achievable with proper chromatographic purification.
Molecular Formula	C₈H₄BrD₃N₂
Molecular Weight	214.07 g/mol (for ¹²C, ¹H, ⁷⁹Br, ²H, ¹⁴N)	The non-deuterated analog has a molecular weight of 211.05 g/mol .

Analytical Characterization

The synthesized 5-Bromo-1-methyl-1H-indazole-d3 can be characterized by standard analytical techniques.

5.1. Mass Spectrometry (MS)

Mass spectrometry is a critical tool for confirming the incorporation of deuterium.

• Expected Molecular Ion: The mass spectrum should show a molecular ion peak (M⁺) corresponding to the mass of the deuterated compound. Due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br), a characteristic isotopic pattern of two peaks of nearly equal intensity separated by two mass units will be observed. For the deuterated compound, these peaks will be at m/z values three units higher than the non-deuterated analog.

• Isotopic Purity Assessment: High-resolution mass spectrometry (HRMS) can be used to determine the isotopic purity by analyzing the relative intensities of the peaks corresponding to the d0, d1, d2, and d3 species.

5.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and confirms the position of deuterium labeling.

• ¹H NMR: The most significant difference in the ¹H NMR spectrum compared to the non-deuterated analog will be the absence of the singlet corresponding to the N1-methyl protons (typically around 4.1 ppm). The aromatic proton signals will remain, though their chemical shifts may be slightly influenced by the solvent.

• ¹³C NMR: The ¹³C NMR spectrum will show a signal for the deuterated methyl carbon (CD₃). This signal will appear as a multiplet (typically a 1:1:1 triplet) due to coupling with deuterium (spin I=1), and it will be shifted slightly upfield compared to the non-deuterated methyl carbon.

• ²H NMR (Deuterium NMR): A single resonance in the ²H NMR spectrum will confirm the presence of deuterium in the methyl group.

Expected NMR Data (in CDCl₃):

Nucleus	Non-deuterated (δ ppm)	Deuterated (δ ppm)
¹H	~8.0 (s, 1H, H-3), ~7.8 (d, 1H, H-4), ~7.6 (d, 1H, H-7), ~7.3 (dd, 1H, H-6), ~4.1 (s, 3H, N-CH₃)	~8.0 (s, 1H, H-3), ~7.8 (d, 1H, H-4), ~7.6 (d, 1H, H-7), ~7.3 (dd, 1H, H-6)
¹³C	~135 (C-3), ~140 (C-7a), ~129 (C-6), ~124 (C-4), ~122 (C-3a), ~116 (C-5), ~110 (C-7), ~36 (N-CH₃)	~135 (C-3), ~140 (C-7a), ~129 (C-6), ~124 (C-4), ~122 (C-3a), ~116 (C-5), ~110 (C-7), ~35.5 (t, N-CD₃)

This guide provides a comprehensive framework for the synthesis and characterization of 5-Bromo-1-methyl-1H-indazole-d3. Researchers and scientists can utilize this information for the production and validation of this important deuterated compound for various applications in drug discovery and development.

5-Bromo-1-methyl-1H-indazole-d3: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Guide to the Synthesis, Commercial Sourcing, and Applications of a Key Deuterated Heterocycle in Pharmaceutical Research.

This technical guide provides a comprehensive overview of 5-Bromo-1-methyl-1H-indazole-d3, a deuterated analog of a versatile building block in medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals interested in the application of isotopically labeled compounds in pharmacokinetics, metabolic profiling, and as internal standards in quantitative bioanalysis.

Introduction

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including kinase inhibitors and synthetic cannabinoids. The introduction of deuterium (B1214612) at the 1-methyl position of 5-Bromo-1-methyl-1H-indazole offers a powerful tool for drug discovery and development. Deuteration can significantly alter the metabolic fate of a molecule by slowing down cytochrome P450-mediated oxidation, a common metabolic pathway for N-methyl groups.[1] This "kinetic isotope effect" can lead to a more favorable pharmacokinetic profile, including a longer half-life and reduced formation of certain metabolites. Furthermore, deuterated compounds are invaluable as internal standards for mass spectrometry-based bioanalytical assays due to their chemical similarity and mass difference from the non-deuterated analyte.[2][3]

Commercial Suppliers

While readily available commercial stock of 5-Bromo-1-methyl-1H-indazole-d3 is limited, several suppliers specialize in stable isotope-labeled compounds and offer this product or custom synthesis services.

Supplier	Product Name	Notes
MedChemExpress	5-Bromo-1-methyl-1H-indazole-d3	Listed as available. Detailed specifications should be requested.
C/D/N Isotopes	Deuterium Labelled Products	Offers custom synthesis of a wide range of deuterated compounds.
Cambridge Isotope Laboratories, Inc.	ISOAPI-D™ Deuterated Reagents	Specializes in deuterated reagents for pharmaceutical development.
CK Isotopes	Synthetic Intermediates for Deuterated Pharmaceuticals	Provides deuterated synthetic intermediates for various research needs.
Zeochem	Deuterated Compounds	Offers a portfolio of deuterated products and custom synthesis services.

It is recommended to contact these suppliers directly to inquire about the availability, pricing, and to request a Certificate of Analysis (CoA) specifying the purity and isotopic enrichment.

Physicochemical and Technical Data

The following table summarizes the key physicochemical properties of 5-Bromo-1-methyl-1H-indazole and its deuterated analog. Data for the d3-variant, particularly isotopic enrichment, should be confirmed from the supplier's Certificate of Analysis.

Property	5-Bromo-1-methyl-1H-indazole	5-Bromo-1-methyl-1H-indazole-d3
Molecular Formula	C₈H₇BrN₂	C₈H₄D₃BrN₂
Molecular Weight	211.06 g/mol	214.09 g/mol
CAS Number	465529-57-1	1976004-20-2
Appearance	Solid (form may vary)	Solid (form may vary)
Purity (by HPLC/NMR)	Typically ≥95%	Typically ≥95% (to be confirmed by CoA)
Isotopic Enrichment	N/A	≥98% (to be confirmed by CoA)
Solubility	Soluble in organic solvents such as DMSO, DMF, and methanol (B129727).	Expected to have similar solubility to the non-deuterated form.

Experimental Protocols

Synthesis of Indazole Scaffolds

The synthesis of 5-Bromo-1-methyl-1H-indazole-d3 would likely follow established routes for N-alkylation of indazoles, utilizing a deuterated methylating agent. A general, representative procedure for the synthesis of a related bromo-indazole is presented below.

Representative Synthesis of 5-Bromo-1H-indazole-3-carboxylic acid

This protocol describes the bromination of indazole-3-carboxylic acid. A similar multi-step synthesis for 5-Bromo-1-methyl-1H-indazole would first involve the formation of the 5-bromo-1H-indazole core, followed by N-methylation using a deuterated methyl source (e.g., CD₃I).

Materials:

• Indazole-3-carboxylic acid (1.0 g, 6.16 mmol)

• Glacial acetic acid (62 mL)

• Bromine (0.633 mL, 12.33 mmol)

• Round-bottom flask

• Stirring apparatus

• Heating mantle

• Ice bath

Procedure:

• Suspend indazole-3-carboxylic acid in 60 mL of glacial acetic acid in a round-bottom flask.

• Heat the suspension to 120 °C with stirring until a clear solution is formed.

• Cool the solution to 90 °C.

• Slowly add a solution of bromine in 2 mL of glacial acetic acid dropwise to the reaction mixture at 90 °C.

• Maintain the reaction mixture at 90 °C for 16 hours.

• After the reaction is complete, cool the solution to room temperature.

• Pour the reaction mixture into ice water and stir for 15 minutes.

• The precipitated solid is filtered, washed with cold water, and dried under vacuum to yield 5-bromo-1H-indazole-3-carboxylic acid.[4]

Application: Use as an Internal Standard in LC-MS/MS Quantification

A primary application of 5-Bromo-1-methyl-1H-indazole-d3 is as an internal standard (IS) for the quantification of its non-deuterated analog in biological matrices. The following is a generalized protocol for such an application.

Materials:

• 5-Bromo-1-methyl-1H-indazole-d3 (Internal Standard)

• 5-Bromo-1-methyl-1H-indazole (Analyte)

• Biological matrix (e.g., plasma, urine)

• Acetonitrile with 0.1% formic acid (Protein precipitation solvent)

• Methanol and water (Mobile phases)

• LC-MS/MS system with a triple quadrupole mass spectrometer

• C18 reverse-phase HPLC column

Procedure:

• Preparation of Stock and Working Solutions: Prepare stock solutions of the analyte and the IS in a suitable organic solvent (e.g., methanol or DMSO). From these, prepare a series of calibration standards and quality control (QC) samples by spiking the biological matrix with the analyte at various concentrations. Prepare a working solution of the IS at a fixed concentration.

• Sample Preparation (Protein Precipitation): To a 50 µL aliquot of plasma sample, calibration standard, or QC, add 150 µL of the protein precipitation solvent containing the IS. Vortex thoroughly to mix and precipitate proteins.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis: Inject an aliquot of the supernatant onto the LC-MS/MS system. Develop a chromatographic method to separate the analyte and IS from matrix components. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both the analyte and the IS.

• Data Analysis: Construct a calibration curve by plotting the peak area ratio of the analyte to the IS against the analyte concentration for the calibration standards. Use the regression equation of the calibration curve to determine the concentration of the analyte in the unknown samples.

Visualizations

General Synthesis Workflow for a Deuterated Indazole Derivative

Caption: A generalized workflow for the synthesis of 5-Bromo-1-methyl-1H-indazole-d3.

Experimental Workflow for LC-MS/MS Quantification Using a Deuterated Internal Standard

Caption: Workflow for a typical bioanalytical method using a deuterated internal standard.

The Kinetic Isotope Effect in Drug Metabolism

Caption: The kinetic isotope effect slows the metabolism of deuterated compounds.

Conclusion

5-Bromo-1-methyl-1H-indazole-d3 is a valuable tool for researchers in drug discovery and development. Its primary utility lies in its application as an internal standard for highly accurate and precise quantification of its non-deuterated counterpart in biological matrices. Additionally, it serves as an important compound for investigating the metabolic fate and pharmacokinetic properties of N-methylated indazole-based drug candidates. While direct off-the-shelf availability with comprehensive data may be limited, specialized suppliers of deuterated compounds can provide this molecule, often through custom synthesis, complete with the necessary quality documentation. The experimental protocols and conceptual workflows provided in this guide offer a starting point for the effective utilization of this compound in a research setting.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. lcms.cz [lcms.cz]
• 3. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-BROMO-1H-INDAZOLE-3-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]

The Biological Landscape of 5-Bromo-1-methyl-1H-indazole: A Technical Guide for Drug Discovery

For Immediate Release

A Comprehensive Overview of the Core Biological Activities and Synthetic Applications of the 5-Bromo-1-methyl-1H-indazole Scaffold for Researchers, Scientists, and Drug Development Professionals.

While direct biological activity data for the parent compound 5-Bromo-1-methyl-1H-indazole is limited in publicly available research, its significance as a core scaffold in medicinal chemistry is well-established. This technical guide provides an in-depth overview of the known biological activities of its key derivatives, detailed experimental protocols for their evaluation, and the underlying signaling pathways, positioning 5-Bromo-1-methyl-1H-indazole as a critical starting point for the development of novel therapeutics.

The 5-Bromo-indazole Scaffold: A Privileged Structure in Medicinal Chemistry

The indazole ring system is a prominent heterocyclic motif in numerous biologically active compounds. The introduction of a bromine atom at the 5-position, as seen in the broader 5-bromo-1H-indazole core, provides a versatile handle for synthetic modifications, making it a cornerstone in the development of targeted therapies. This strategic functionalization is crucial for modulating the potency, selectivity, and pharmacokinetic properties of drug candidates. The 1-methyl substitution in 5-Bromo-1-methyl-1H-indazole further refines the electronic and steric properties of the molecule, influencing its interaction with biological targets.

Biological Activities of 5-Bromo-1-methyl-1H-indazole Derivatives

Research has predominantly focused on the synthesis and evaluation of derivatives of 5-Bromo-1-methyl-1H-indazole, revealing a range of biological activities.

Anticancer Activity

Derivatives of the 5-bromo-indazole core have demonstrated significant potential as anticancer agents. For instance, compounds derived from 1-(5-bromo-1H-indazol-3-yl)ethanone have been shown to induce apoptosis and cell cycle arrest in various cancer cell lines.

Table 1: Anticancer Activity of Representative 5-Bromo-indazole Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Mechanism of Action
Indazole-based PLK4 Inhibitors	IMR-32 (Neuroblastoma)	0.948	Apoptosis induction, S/G2-phase cell cycle arrest
MCF-7 (Breast Cancer)	0.979	Inhibition of cell proliferation
H460 (Non-small cell lung)	1.679	PLK4 autophosphorylation suppression

Kinase Inhibition

The indazole scaffold is a well-known "hinge-binding" motif for protein kinases, which are critical targets in oncology and inflammatory diseases. The 5-bromo-1H-indazole core serves as a foundational structure for the development of potent and selective kinase inhibitors.

Generalized Kinase Signaling Pathway

Caption: A simplified diagram of a generic kinase signaling pathway often targeted by 5-bromo-indazole-based inhibitors.

Cannabinoid Receptor Modulation

Derivatives of 5-bromo-1-butyl-1H-indazole have been identified as potent agonists of the cannabinoid receptors CB1 and CB2. These findings are of significant interest for research into the endocannabinoid system and the development of therapeutic agents targeting these receptors.

Experimental Protocols

The following are detailed methodologies for key experiments commonly cited in the evaluation of 5-bromo-indazole derivatives.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

Materials:

• Kinase of interest

• Kinase substrate

• ATP

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• Test compound (5-Bromo-1-methyl-1H-indazole derivative)

• Assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• White, opaque 96- or 384-well plates

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a well of the assay plate, add the test compound, the kinase, and the substrate.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction mixture at 30°C for a specified time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent.

• Incubate for 40 minutes at room temperature.

• Add Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase reaction.

• Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate-reading luminometer.

• Calculate the percentage of inhibition and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the cytotoxic effect of a compound on cultured cells.

Materials:

• Cancer cell line of interest

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well cell culture plates

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Cannabinoid Receptor Binding Assay

This assay determines the affinity of a compound for the CB1 or CB2 receptor.

Materials:

• Cell membranes expressing the cannabinoid receptor of interest (CB1 or CB2)

• Radioligand (e.g., [³H]CP-55,940)

• Test compound

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5% BSA, pH 7.4)

• Wash buffer (ice-cold)

• Glass fiber filters

• Scintillation cocktail and counter

Procedure:

• In a reaction tube, add the assay buffer, radioligand, and varying concentrations of the test compound.

• Add the cell membrane preparation to initiate the binding reaction.

• Incubate at 30°C for 60-90 minutes.

• Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) and calculate the binding affinity (Ki).

Synthetic and Experimental Workflow

The following diagram illustrates a general workflow from the synthesis of a 5-bromo-indazole derivative to its biological evaluation.

Caption: A typical workflow for the synthesis and biological evaluation of derivatives from the 5-Bromo-1-methyl-1H-indazole parent compound.

Conclusion

While the biological activity of the parent compound 5-Bromo-1-methyl-1H-indazole remains to be fully elucidated, its role as a versatile synthetic intermediate is undeniable. The diverse and potent biological activities of its derivatives, particularly in the areas of oncology and cannabinoid receptor modulation, highlight the immense potential of this scaffold in drug discovery. This technical guide serves as a foundational resource for researchers and scientists to explore the synthesis of novel derivatives and evaluate their therapeutic potential. Further investigation into the direct biological effects of the parent compound could unveil new and unexpected pharmacological properties.

Technical Guide to the Safe Handling of 5-Bromo-1-methyl-1H-indazole-d3

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 5-Bromo-1-methyl-1H-indazole-d3. The information presented is synthesized from the Safety Data Sheets (SDS) of closely related structural analogs, providing a robust safety profile for laboratory and research applications.

Section 1: GHS Classification and Hazards

5-Bromo-1-methyl-1H-indazole-d3 and its analogs are classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are associated with irritation and acute toxicity.

Table 1: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[1][2]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation.[1][2]
Acute Toxicity, Oral	4	H302: Harmful if swallowed.[2]

Hazard Pictogram:

• GHS07: Exclamation Mark

Signal Word:

• Warning [2]

Section 2: Precautionary Statements and Safe Handling

Adherence to the following precautionary measures is crucial to ensure safety when handling 5-Bromo-1-methyl-1H-indazole-d3.

Table 2: Precautionary Statements

Type	Code	Statement
Prevention	P261	Avoid breathing dust/fumes.[1][2]
P264	Wash all exposed external body areas thoroughly after handling.[1]
P271	Use only outdoors or in a well-ventilated area.[1]
P280	Wear protective gloves, protective clothing, eye protection and face protection.[1]
Response	P302+P352	IF ON SKIN: Wash with plenty of water.[1][2]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]
P312	Call a POISON CENTER/doctor/physician/first aider/if you feel unwell.[1]
P332+P313	If skin irritation occurs: Get medical advice/attention.[1]
P337+P313	If eye irritation persists: Get medical advice/attention.[1]
P362+P364	Take off contaminated clothing and wash it before reuse.[1]
Storage	P403+P233	Store in a well-ventilated place. Keep container tightly closed.[1]
P405	Store locked up.[1]
Disposal	P501	Dispose of contents/container to authorised hazardous or special waste collection point in accordance with any local regulation.[1]

Section 3: Experimental Workflows and Protocols

Detailed experimental protocols for the toxicological and physical hazard data are not explicitly provided in the source safety data sheets. The hazard classifications are typically derived from standardized OECD (Organisation for Economic Co-operation and Development) guidelines for testing of chemicals.

The logical workflow for GHS hazard classification, as it applies to 5-Bromo-1-methyl-1H-indazole-d3, is depicted below.

Caption: GHS Hazard Classification Workflow.

Section 4: First-Aid Measures

In the event of exposure, prompt and appropriate first-aid is essential. The recommended procedures are outlined below.

Table 3: First-Aid Measures

Exposure Route	Procedure
Inhalation	Remove person to fresh air and keep comfortable for breathing.[1] Call a POISON CENTER or doctor if you feel unwell.
Skin Contact	Take off contaminated clothing. Wash with plenty of soap and water.[1][2] If skin irritation occurs, get medical advice/attention.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical advice/attention.[1]
Ingestion	Do NOT induce vomiting. Call a physician or poison control center immediately.[2][3]

The following diagram illustrates the logical flow of first-aid actions based on the route of exposure.

Caption: First-Aid Response Flowchart.

Section 5: Storage and Stability

Proper storage is necessary to maintain the integrity of the compound and ensure safety.

• Storage Conditions: Store in a cool, dry, and well-ventilated area.[1] Keep containers tightly sealed when not in use.[1]

• Incompatible Materials: Avoid contact with strong oxidizing agents.

• Stability: The product is considered stable under recommended storage conditions. Hazardous polymerization will not occur.

Section 6: Physical and Chemical Properties

Table 4: Physical and Chemical Properties of 3-Amino-5-bromo-1-methyl-1H-indazole

Property	Value
Appearance	Light cream solid[4]
Melting Point	133 - 135 °C / 271.4 - 275 °F[4]
Molecular Formula	C8H8BrN3
Molecular Weight	226.07 g/mol [5]

Note: The physical properties of the deuterated compound are expected to be very similar to its non-deuterated counterpart.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. fishersci.es [fishersci.es]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. 5-Bromo-1-methyl-1H-indazol-3-amine | C8H8BrN3 | CID 26369215 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physical characteristics of 5-Bromo-1-methyl-1H-indazole-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical characteristics of 5-Bromo-1-methyl-1H-indazole-d3, a deuterated analog of a key building block in medicinal chemistry. Due to the limited availability of experimental data for the deuterated species, this guide leverages data from its non-deuterated counterpart, 5-Bromo-1-methyl-1H-indazole, to provide a robust profile. The document includes a summary of its physical properties, detailed experimental protocols for the determination of these properties, and a discussion of its relevance in drug discovery, particularly as a scaffold for kinase inhibitors targeting the PI3K/Akt/mTOR signaling pathway.

Introduction

Indazole derivatives are a significant class of heterocyclic compounds in pharmaceutical research, recognized for their diverse biological activities, including anti-cancer, anti-inflammatory, and neuroprotective properties. The 5-bromo-1-methyl-1H-indazole core serves as a versatile synthetic intermediate, with the bromine atom providing a handle for various cross-coupling reactions to generate libraries of potential therapeutic agents. The deuterated analog, 5-Bromo-1-methyl-1H-indazole-d3, is of particular interest for its potential use in pharmacokinetic studies and as an internal standard in analytical methods. This guide aims to provide a detailed summary of its physical characteristics and the methodologies used to determine them.

Physical and Chemical Properties

The physical properties of 5-Bromo-1-methyl-1H-indazole-d3 are expected to be very similar to its non-deuterated analog, with the primary difference being a slightly higher molecular weight due to the presence of three deuterium (B1214612) atoms in the methyl group.

Quantitative Data Summary

The following table summarizes the known and calculated physical properties of 5-Bromo-1-methyl-1H-indazole-d3 and its non-deuterated analog.

Property	5-Bromo-1-methyl-1H-indazole-d3 (Calculated)	5-Bromo-1-methyl-1H-indazole (Experimental/Predicted)
Molecular Formula	C₈H₄D₃BrN₂	C₈H₇BrN₂
Molecular Weight	214.08 g/mol	211.06 g/mol
Melting Point	Not available	111-112 °C
Boiling Point	Not available	293.6 ± 13.0 °C (Predicted)
Density	Not available	1.60 ± 0.1 g/cm³ (Predicted)
Solubility	Expected to be similar to the non-deuterated analog	Soluble in organic solvents like dichloromethane (B109758) and ethanol.

Experimental Protocols

Detailed experimental protocols are crucial for the accurate determination of the physical characteristics of a compound. The following sections outline the standard methodologies for key experiments.

Synthesis of 5-Bromo-1-methyl-1H-indazole

A reported method for the synthesis of 5-bromo-1-methylindazole involves a multi-step process starting from 2-fluoro-5-bromobenzaldehyde.

• Step 1: Condensation 2-fluoro-5-bromobenzaldehyde is reacted with formylhydrazine (B46547) to generate an intermediate.

• Step 2: Cyclization The intermediate is heated in the presence of a base in a polar aprotic solvent to facilitate ring closure, forming 1-formyl-5-bromoindazole.

• Step 3: Reduction The formyl group is then reduced using a reducing agent like borane (B79455) in an appropriate solvent to yield 5-bromo-1-methylindazole.

This method is advantageous as it avoids the formation of isomers that can occur with direct methylation of 5-bromoindazole.

Determination of Melting Point

The melting point of a solid organic compound is a key indicator of its purity.

• Apparatus: Capillary melting point apparatus.

• Procedure:

  • A small, finely powdered sample of the compound is packed into a capillary tube, sealed at one end.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) near the expected melting point.

  • The temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting) are recorded as the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Determination of Solubility

Solubility is determined by observing the extent to which a solute dissolves in a solvent.

• Apparatus: Test tubes, vortex mixer.

• Procedure (Qualitative):

  • A small, accurately weighed amount of the compound (e.g., 1-5 mg) is placed in a test tube.

  • A known volume of the solvent (e.g., 1 mL) is added.

  • The mixture is agitated vigorously using a vortex mixer for a set period (e.g., 1-2 minutes).

  • A visual observation is made to determine if the solid has completely dissolved. The compound is classified as soluble, partially soluble, or insoluble. This is repeated with a range of solvents of varying polarities.

Role in Drug Discovery and Signaling Pathways

The indazole scaffold is a privileged structure in medicinal chemistry, particularly in the development of protein kinase inhibitors. Compounds containing the 5-bromo-1H-indazole core have been investigated as inhibitors of various kinases involved in cancer cell signaling.

Inhibition of the PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, survival, and metabolism. Its dysregulation is a common feature in many types of cancer. Indazole derivatives have been designed to target key kinases in this pathway, such as Akt. By competitively binding to the ATP-binding site of Akt, these inhibitors can block its downstream signaling, leading to the inhibition of cell proliferation and induction of apoptosis in cancer cells.

Below is a diagram illustrating the points of inhibition by indazole-based compounds in the PI3K/Akt/mTOR pathway.

Indazole-based inhibitors targeting the Akt signaling node.

Conclusion

5-Bromo-1-methyl-1H-indazole-d3 is a valuable tool for researchers in drug discovery and development. While specific experimental data for the deuterated compound is scarce, a comprehensive understanding of its physical characteristics can be extrapolated from its non-deuterated analog. The established role of the indazole scaffold in kinase inhibition, particularly within the PI3K/Akt/mTOR pathway, highlights the importance of this compound and its derivatives in the development of targeted cancer therapies. The experimental protocols provided in this guide offer a foundation for the consistent and accurate characterization of this and similar molecules.

Protocols & Analytical Methods

Application Note: Quantitative Analysis of a Novel Synthetic Indazole Derivative in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note presents a detailed protocol for the development and validation of a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of a novel synthetic indazole derivative, N-(1-amino-3-methyl-1-oxobutan-2-yl)-5-bromo-1-methyl-1H-indazole-3-carboxamide (BMICA), in human plasma. The method utilizes 5-Bromo-1-methyl-1H-indazole-d3 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis. The described workflow, from sample preparation to data analysis, is designed to be easily implemented in a research or clinical laboratory setting.

Introduction

The rise of novel psychoactive substances (NPS) presents a continuous challenge for forensic and clinical toxicology laboratories. Synthetic indazole derivatives are a class of compounds that require sensitive and specific analytical methods for their detection and quantification. LC-MS/MS has become the gold standard for bioanalysis due to its high selectivity and sensitivity. The use of a stable isotope-labeled internal standard, such as 5-Bromo-1-methyl-1H-indazole-d3, is crucial for mitigating analytical variability introduced by the sample matrix, extraction inconsistencies, and instrument response fluctuations.[1][2] A SIL-IS has nearly identical chemical and physical properties to the target analyte, ensuring they behave similarly during sample processing and analysis, which leads to more reliable and reproducible results.[3] This application note provides a comprehensive protocol for the quantitative analysis of BMICA in human plasma, serving as a template for researchers developing methods for similar analytes.

Experimental Workflow

The overall experimental workflow for the LC-MS/MS analysis of BMICA is depicted in the following diagram.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. nebiolab.com [nebiolab.com]
• 3. resolvemass.ca [resolvemass.ca]

Application Note: High-Throughput Quantification of 5-Bromo-1-methyl-1H-indazole in Human Plasma using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a robust and sensitive method for the quantification of 5-Bromo-1-methyl-1H-indazole in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol employs a simple and rapid protein precipitation extraction procedure, making it suitable for high-throughput analysis in pharmacokinetic and toxicokinetic studies. 5-Bromo-1-methyl-1H-indazole-d3 is utilized as the internal standard to ensure accuracy and precision. The method demonstrates excellent linearity, recovery, and sensitivity, meeting the requirements for bioanalytical method validation.

Introduction

Indazole derivatives are a significant class of heterocyclic compounds in medicinal chemistry, exhibiting a wide range of pharmacological activities. Accurate measurement of these compounds in biological matrices is crucial for evaluating their absorption, distribution, metabolism, and excretion (ADME) properties during drug development. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for bioanalysis due to its high sensitivity and selectivity. This application note provides a detailed protocol for the sample preparation and LC-MS/MS analysis of 5-Bromo-1-methyl-1H-indazole in human plasma.

Experimental Protocol

Materials and Reagents

• Analytes: 5-Bromo-1-methyl-1H-indazole (Analyte) and 5-Bromo-1-methyl-1H-indazole-d3 (Internal Standard, IS)

• Solvents: Acetonitrile (ACN) and Methanol (MeOH) - LC-MS grade

• Additives: Formic acid (FA) - LC-MS grade

• Water: Deionized water (18 MΩ·cm)

• Biological Matrix: Blank human plasma with K2-EDTA as an anticoagulant

Instrumentation

• LC System: A UHPLC or HPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer with a heated electrospray ionization (HESI) source.

• Analytical Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

Sample Preparation: Protein Precipitation

• Aliquot 50 µL of plasma samples (blank, calibration standards, quality controls, or study samples) into 1.5 mL microcentrifuge tubes.

• Add 200 µL of the Internal Standard Working Solution (100 ng/mL in acetonitrile) to each tube.

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer 100 µL of the supernatant to a 96-well plate or autosampler vials.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Parameters

Liquid Chromatography:

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	5% B to 95% B in 2.5 min, hold for 1 min, return to initial conditions

Mass Spectrometry:

The exact masses are:

• 5-Bromo-1-methyl-1H-indazole (C8H7BrN2): 210.9847 g/mol

• 5-Bromo-1-methyl-1H-indazole-d3 (C8H4D3BrN2): 213.9999 g/mol

Parameter	5-Bromo-1-methyl-1H-indazole	5-Bromo-1-methyl-1H-indazole-d3 (IS)
Ionization Mode	ESI Positive	ESI Positive
Precursor Ion (m/z)	211.0	214.0
Product Ion (m/z)	Proposed: 130.0 (Loss of HBr)	Proposed: 133.0 (Loss of HBr)
Collision Energy (eV)	To be optimized	To be optimized

Data Presentation

The following tables summarize the expected performance of the method based on a representative analysis of a similar indazole compound, 3-Methyl-1H-indazol-4-ol, as specific data for 5-Bromo-1-methyl-1H-indazole is not available. This data serves as a guideline for the expected performance of the described protocol.

Table 1: Calibration Curve Performance (Representative Data)

Parameter	Value
Calibration Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995

Table 2: Accuracy and Precision (Representative Data)

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	< 15	85-115	< 15	85-115
Low	3	< 15	85-115	< 15	85-115
Mid	100	< 15	85-115	< 15	85-115
High	800	< 15	85-115	< 15	85-115

Table 3: Recovery and Matrix Effect (Representative Data)

QC Level	Concentration (ng/mL)	Analyte Recovery (%)	IS Recovery (%)	Matrix Effect (%)
Low	3	> 85	> 85	< 15
High	800	> 85	> 85	< 15

Visualizations

Experimental Workflow

Experimental workflow from sample preparation to analysis.

Signaling Pathway Context (Illustrative)

While the specific signaling pathway for 5-Bromo-1-methyl-1H-indazole is not detailed here, many indazole derivatives are known to act as kinase inhibitors. The following diagram illustrates a generic kinase signaling pathway that such a compound might inhibit.

Illustrative diagram of a kinase signaling pathway.

Conclusion

This application note provides a comprehensive and detailed protocol for the sample preparation and LC-MS/MS quantification of 5-Bromo-1-methyl-1H-indazole in human plasma. The method is simple, rapid, and demonstrates the necessary performance characteristics for use in regulated bioanalysis. The provided workflow and representative data offer a solid foundation for researchers and drug development professionals to implement this assay in their laboratories.

Application Notes and Protocols for the Bioanalysis of 5-Bromo-1-methyl-1H-indazole-d3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of 5-Bromo-1-methyl-1H-indazole-d3 as an internal standard (IS) in the quantitative bioanalysis of its non-labeled counterpart, 5-Bromo-1-methyl-1H-indazole, or other analogous compounds. The protocols outlined below are intended to serve as a robust starting point for method development and validation in various biological matrices.

Introduction

5-Bromo-1-methyl-1H-indazole is a molecule of interest in pharmaceutical research. Accurate quantification of this and related compounds in biological fluids is essential for pharmacokinetic, toxicokinetic, and metabolism studies. The use of a stable isotope-labeled internal standard, such as 5-Bromo-1-methyl-1H-indazole-d3, is the gold standard in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis.[1] The stable isotope-labeled internal standard has nearly identical chemical and physical properties to the analyte, ensuring consistent behavior during sample preparation and analysis, thereby correcting for variability.[2][3]

Recommended Concentration

While a universally mandated concentration for an internal standard is not fixed, a common and effective concentration for 5-Bromo-1-methyl-1H-indazole-d3 in a working solution is 100 ng/mL . This concentration is a sound starting point for the analysis of 5-Bromo-1-methyl-1H-indazole in the low to mid ng/mL range in biological matrices. The optimal concentration should be determined during method development and is typically set to be in the middle of the calibration curve range of the analyte.

For instance, in the quantitative analysis of a structurally similar compound, 3-Methyl-1H-indazol-4-ol, an internal standard working solution of 100 ng/mL was successfully employed.[4] The final concentration of the internal standard in the sample should be consistent across all calibration standards, quality control (QC) samples, and unknown study samples.

Quantitative Data Summary

The following tables provide a template for organizing data during method development and validation.

Table 1: Proposed Internal Standard and Analyte Concentrations for Calibration Curve

Calibration Level	Analyte Concentration (ng/mL)	Internal Standard Concentration (ng/mL)
Blank	0	0
Zero Standard	0	100
LLOQ	1	100
CAL 2	5	100
CAL 3	20	100
CAL 4	50	100
CAL 5	100	100
CAL 6	200	100
CAL 7	400	100
ULOQ	500	100

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification

Table 2: Proposed Concentrations for Quality Control Samples

QC Level	Analyte Concentration (ng/mL)	Internal Standard Concentration (ng/mL)
LLOQ QC	1	100
Low QC	3	100
Medium QC	75	100
High QC	375	100

Experimental Protocols

Preparation of Stock and Working Solutions

a. Primary Stock Solutions (1 mg/mL):

• Accurately weigh approximately 10 mg of 5-Bromo-1-methyl-1H-indazole and 5-Bromo-1-methyl-1H-indazole-d3 reference standards.

• Dissolve each standard in 10 mL of methanol (B129727) to achieve a final concentration of 1 mg/mL.

b. Intermediate Stock Solutions:

• Prepare intermediate stock solutions of the analyte by serial dilution of the primary stock solution with methanol to cover the desired calibration curve range.

c. Internal Standard Working Solution (100 ng/mL):

• Dilute the 5-Bromo-1-methyl-1H-indazole-d3 primary stock solution with acetonitrile (B52724) (ACN) to obtain a final working concentration of 100 ng/mL. This solution will be used for protein precipitation.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and effective method for extracting small molecules from plasma samples.[4]

a. Sample Aliquoting:

• To 1.5 mL microcentrifuge tubes, add 50 µL of the respective sample (blank plasma, calibration standards, QCs, or unknown study samples).

b. Protein Precipitation and Internal Standard Addition:

• Add 200 µL of the internal standard working solution (100 ng/mL in ACN) to each tube. The addition of the IS in the precipitation solvent ensures early and consistent introduction into the workflow.

• Vortex each tube for 1 minute to ensure thorough mixing and complete protein precipitation.

c. Centrifugation:

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

d. Supernatant Transfer:

• Carefully transfer 100 µL of the clear supernatant to a 96-well plate or autosampler vials.

e. Injection:

• Inject an appropriate volume (e.g., 5 µL) of the supernatant onto the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions (Typical Starting Parameters)

• LC System: A UHPLC or HPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer with a heated electrospray ionization (HESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: To be determined by infusing the analyte and internal standard solutions into the mass spectrometer.

Visualizations

Caption: Bioanalytical Workflow for Quantification.

Caption: Method Development Logical Flow.

References

• 1. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. biopharmaservices.com [biopharmaservices.com]
• 4. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of 5-Bromo-1-methyl-1H-indazole-d3 using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of 5-Bromo-1-methyl-1H-indazole and its deuterated internal standard, 5-Bromo-1-methyl-1H-indazole-d3, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

5-Bromo-1-methyl-1H-indazole is a heterocyclic compound that serves as a key building block in the synthesis of various pharmacologically active molecules. Accurate and sensitive quantification of this compound is often necessary during drug development and metabolic studies. The use of a stable isotope-labeled internal standard, such as 5-Bromo-1-methyl-1H-indazole-d3, is the gold standard for quantitative mass spectrometry as it corrects for variations in sample preparation, chromatography, and ionization.[1] This application note outlines a robust LC-MS/MS method for the selective and sensitive quantification of 5-Bromo-1-methyl-1H-indazole.

Experimental Workflow

Caption: LC-MS/MS workflow for the quantification of 5-Bromo-1-methyl-1H-indazole.

Experimental Protocols

Sample Preparation (from Human Plasma)

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the 5-Bromo-1-methyl-1H-indazole-d3 internal standard working solution.

• To precipitate proteins, add 300 µL of acetonitrile.[1]

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the sample at 12,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (95% Mobile Phase A: 5% Mobile Phase B).

• Vortex the reconstituted sample and transfer it to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

The chromatographic separation is performed using a C18 reverse-phase column.

Parameter	Value
Column	Agilent Eclipse Plus C18 (100 x 2.1 mm, 3.5 µm) or equivalent[2]
Mobile Phase A	0.1% Formic Acid in Water[2][3]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[2][3]
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	30°C
Gradient Elution	See Table 1

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.00	95.0	5.0
1.00	95.0	5.0
5.00	5.0	95.0
7.00	5.0	95.0
7.10	95.0	5.0
9.00	95.0	5.0

Mass Spectrometry

The mass spectrometer should be operated in positive ion mode using electrospray ionization (ESI). Quantification is achieved using Multiple Reaction Monitoring (MRM) for optimal selectivity and sensitivity.[1] The characteristic isotopic pattern of bromine (79Br and 81Br in an approximate 1:1 ratio) results in a molecular ion cluster with a mass difference of 2 Da, which is a key feature in the mass spectrum.[3]

Parameter	Value
Ionization Mode	ESI Positive
Ion Spray Voltage	5500 V
Curtain Gas (CUR)	30 psi
Collision Gas (CAD)	Medium
Ion Source Gas 1 (GS1)	50 psi
Ion Source Gas 2 (GS2)	50 psi
Source Temperature	500°C
Scan Type	MRM

Table 2: Predicted MRM Transitions and Compound Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) (Starting Point)	Declustering Potential (V) (Starting Point)
5-Bromo-1-methyl-1H-indazole	211.0/213.0	131.0	35	80
5-Bromo-1-methyl-1H-indazole-d3 (IS)	214.0/216.0	134.0	35	80

Note: The precursor ions reflect the two major isotopes of bromine. The most abundant isotope is typically chosen for quantification. The product ion m/z 131 corresponds to the methylidene-indazolium ion, a characteristic fragment for indazole core structures.[4] The d3-label on the methyl group results in a +3 Da shift in the corresponding fragment. Collision energy and declustering potential are instrument-dependent and require optimization.

Data Analysis

• Integrate the chromatographic peaks for the quantifier MRM transitions of both the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolation from the calibration curve.

Conclusion

The LC-MS/MS method described provides a robust and sensitive protocol for the quantification of 5-Bromo-1-methyl-1H-indazole in biological matrices. The use of a deuterated internal standard ensures high accuracy and precision. The provided parameters serve as a strong starting point for method development and can be further optimized to meet specific instrument and assay requirements.

References

• 1. benchchem.com [benchchem.com]
• 2. Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of 5-Bromo-1-methyl-1H-indazole-d3 by Tandem Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive and specific method for the analysis of 5-Bromo-1-methyl-1H-indazole-d3 using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The fragmentation pattern of 5-Bromo-1-methyl-1H-indazole and its deuterated analog, 5-Bromo-1-methyl-1H-indazole-d3, has been characterized to support pharmacokinetic, metabolism, and quantitative bioanalytical studies. This document provides the predicted fragmentation patterns, optimized instrument parameters, and a comprehensive protocol for sample preparation and analysis. The use of a deuterated internal standard is crucial for accurate quantification in complex biological matrices by correcting for matrix effects and variability in sample processing.[1][2]

Introduction

5-Bromo-1-methyl-1H-indazole is a heterocyclic compound of interest in pharmaceutical research and drug development. Understanding its metabolic fate and accurately quantifying its presence in biological samples is essential. Stable isotope-labeled internal standards, such as 5-Bromo-1-methyl-1H-indazole-d3, are critical for developing robust and reliable LC-MS/MS assays.[1][2] The predictable co-elution and similar ionization behavior of the deuterated standard with the analyte of interest allow for precise correction of analytical variability. This application note provides a detailed protocol and the anticipated fragmentation patterns to facilitate the use of 5-Bromo-1-methyl-1H-indazole-d3 in research settings.

Predicted Fragmentation Pattern

The fragmentation of 5-Bromo-1-methyl-1H-indazole and its deuterated analog is expected to proceed through several key pathways upon collision-induced dissociation (CID). The presence of the bromine atom will result in a characteristic isotopic pattern for the precursor and bromine-containing fragment ions, with two peaks of nearly equal intensity separated by two m/z units (corresponding to 79Br and 81Br).

The primary fragmentation is anticipated to involve the cleavage of the N-methyl group and fragmentation of the indazole ring. Based on the analysis of similar indazole-containing compounds, key fragmentation pathways are likely to include the loss of a methyl radical, followed by cleavage of the indazole ring.[3]

Table 1: Predicted MS/MS Transitions for 5-Bromo-1-methyl-1H-indazole

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss
211.0/213.0 [M+H]+	196.0/198.0	CH3
211.0/213.0 [M+H]+	132.0	C7H4N2
211.0/213.0 [M+H]+	104.0	C7H4N2 + CO
196.0/198.0	117.0	Br

Table 2: Predicted MS/MS Transitions for 5-Bromo-1-methyl-1H-indazole-d3

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss
214.0/216.0 [M+H]+	198.0/200.0	CD3
214.0/216.0 [M+H]+	132.0	C7HD3N2
214.0/216.0 [M+H]+	104.0	C7HD3N2 + CO
198.0/200.0	119.0	Br

Experimental Protocols

Sample Preparation

A generic protein precipitation protocol is provided, which is a common and effective method for preparing biological samples for LC-MS/MS analysis.

• To 100 µL of plasma or serum sample, add 300 µL of acetonitrile (B52724) containing the internal standard (5-Bromo-1-methyl-1H-indazole-d3) at a suitable concentration.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

The following parameters provide a starting point for method development and can be optimized for specific instrumentation.

Table 3: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 4: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
Collision Energy	Optimized for each transition (typically 15-30 eV)

Visualizations

Caption: Predicted fragmentation pathways for the non-deuterated and deuterated compounds.

References

• 1. m.youtube.com [m.youtube.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Note: NMR Spectroscopic Characterization of 5-Bromo-1-methyl-1H-indazole and its Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the characterization of 5-Bromo-1-methyl-1H-indazole and its deuterated isotopologue, 5-Bromo-1-methyl-1H-indazole-d3, using Nuclear Magnetic Resonance (NMR) spectroscopy. Due to the limited availability of public experimental NMR data for 5-Bromo-1-methyl-1H-indazole, this note presents predicted ¹H and ¹³C NMR data based on the analysis of the closely related analog, 5-bromo-1H-indazole, and known substituent effects in indazole systems. Detailed protocols for sample preparation and NMR data acquisition are provided, along with an analysis of the expected spectral differences upon isotopic labeling.

Introduction

Indazole derivatives are significant scaffolds in medicinal chemistry and drug development, known for a wide range of biological activities. The 5-bromo-1-methyl-1H-indazole core is a key synthetic intermediate, where the bromine atom allows for further functionalization through cross-coupling reactions. Accurate structural elucidation and characterization of such intermediates are critical for ensuring the quality and success of drug discovery programs. NMR spectroscopy is an essential analytical technique for the unambiguous determination of molecular structure. This application note serves as a practical guide for researchers utilizing NMR for the characterization of 5-Bromo-1-methyl-1H-indazole and its deuterated form.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 5-Bromo-1-methyl-1H-indazole. These predictions are based on the known NMR data for 5-bromo-1H-indazole and the expected electronic effects of N-methylation.

Table 1: Predicted ¹H NMR Data for 5-Bromo-1-methyl-1H-indazole

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H3	~8.0	s	-	1H
H4	~7.8	d	~9.0	1H
H6	~7.4	dd	~9.0, ~2.0	1H
H7	~7.6	d	~2.0	1H
N-CH₃	~4.1	s	-	3H

Solvent: CDCl₃, Reference: TMS at 0.00 ppm.

Table 2: Predicted ¹³C NMR Data for 5-Bromo-1-methyl-1H-indazole

Carbon	Predicted Chemical Shift (δ, ppm)
C3	~135
C3a	~122
C4	~128
C5	~115
C6	~124
C7	~110
C7a	~140
N-CH₃	~35

Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm.

NMR Characterization of 5-Bromo-1-methyl-1H-indazole-d3

The deuterated analog, 5-Bromo-1-methyl-1H-indazole-d3, where the methyl protons are replaced by deuterium (B1214612), will exhibit distinct differences in its NMR spectra compared to the non-deuterated compound.

• ¹H NMR Spectrum: The sharp singlet corresponding to the N-CH₃ protons at approximately 4.1 ppm will be absent. This provides a clear marker for successful deuteration. The signals for the aromatic protons (H3, H4, H6, and H7) are expected to remain largely unchanged.

• ¹³C NMR Spectrum: The resonance of the N-CD₃ carbon will appear as a triplet, due to the one-bond coupling with deuterium (spin I=1). The chemical shift of this carbon will be similar to the N-CH₃ carbon, but the multiplicity will be a definitive indicator of the deuterium incorporation.

Experimental Protocols

The following are generalized protocols for the acquisition of high-quality NMR spectra for small organic molecules like 5-Bromo-1-methyl-1H-indazole.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the sample for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆)).

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for accurate chemical shift referencing.

NMR Data Acquisition

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended.

• ¹H NMR Acquisition Parameters (Typical):

  • Pulse Program: Standard single pulse (zg30)

  • Number of Scans: 8-16

  • Relaxation Delay: 1-2 seconds

  • Acquisition Time: 3-4 seconds

  • Spectral Width: -2 to 12 ppm

• ¹³C NMR Acquisition Parameters (Typical):

  • Pulse Program: Proton-decoupled single pulse (zgpg30)

  • Number of Scans: 1024 or more, depending on concentration

  • Relaxation Delay: 2 seconds

  • Acquisition Time: 1-2 seconds

  • Spectral Width: 0 to 200 ppm

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for NMR characterization and the logical relationship in comparing the spectra of the deuterated and non-deuterated compounds.

Caption: Experimental workflow for NMR sample characterization.

Caption: Key NMR spectral differences upon deuteration.

Conclusion

Application Notes and Protocols for Analyte Quantification Using 5-Bromo-1-methyl-1H-indazole-d3 as an Internal Standard

Application: Quantitative Bioanalysis of 5-Bromo-1-methyl-1H-indazole in Human Plasma by LC-MS/MS.

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Bromo-1-methyl-1H-indazole is a key heterocyclic compound utilized in the synthesis of various pharmacologically active molecules. The indazole scaffold is of significant interest in drug discovery, with derivatives showing a range of biological activities. Accurate and precise quantification of such compounds in biological matrices is essential for pharmacokinetic, toxicokinetic, and metabolic studies during drug development.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for bioanalysis due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard (SIL-IS) is crucial for reliable quantification, as it effectively compensates for variability during sample preparation and analysis. This document outlines a detailed protocol for the quantification of 5-Bromo-1-methyl-1H-indazole in human plasma using its deuterated analog, 5-Bromo-1-methyl-1H-indazole-d3, as the internal standard.

Physicochemical Properties

A summary of the physicochemical properties of the analyte and the internal standard is presented below.

Property	5-Bromo-1-methyl-1H-indazole (Analyte)	5-Bromo-1-methyl-1H-indazole-d3 (Internal Standard)
Molecular Formula	C₈H₇BrN₂	C₈H₄D₃BrN₂
Molecular Weight	211.06 g/mol	214.08 g/mol
Appearance	Off-white to light yellow solid	Off-white to light yellow solid
Solubility	Soluble in methanol, acetonitrile, DMSO	Soluble in methanol, acetonitrile, DMSO

Experimental Protocol

This protocol describes a method for the quantification of 5-Bromo-1-methyl-1H-indazole in human plasma using protein precipitation for sample preparation followed by LC-MS/MS analysis.

• Analyte: 5-Bromo-1-methyl-1H-indazole (≥98% purity)

• Internal Standard (IS): 5-Bromo-1-methyl-1H-indazole-d3 (≥98% purity, isotopic purity ≥99%)

• Solvents: Acetonitrile (ACN) and Methanol (MeOH) - LC-MS grade

• Additives: Formic acid (FA) - Optima LC/MS grade

• Water: Deionized water, 18 MΩ·cm or greater

• Biological Matrix: Blank human plasma (K₂-EDTA as anticoagulant)

• LC System: A UHPLC or HPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 5-Bromo-1-methyl-1H-indazole and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 5-Bromo-1-methyl-1H-indazole-d3 and dissolve it in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at a concentration of 100 ng/mL in acetonitrile.

• Aliquot 50 µL of plasma samples (blank, calibration standards, QCs, or study samples) into 1.5 mL microcentrifuge tubes.

• Add 200 µL of the internal standard working solution (100 ng/mL in acetonitrile) to each tube.

• Vortex the samples for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 150 µL of the supernatant to a clean autosampler vial or a 96-well plate.

• Inject 5 µL of the supernatant onto the LC-MS/MS system.

Plasma sample preparation workflow.

Liquid Chromatography:

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 95% B over 3 min, hold for 1 min, return to 10% B for 1 min
Column Temp.	40°C
Injection Vol.	5 µL

Mass Spectrometry:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be optimized empirically
Analyte	Q1: 211.0 -> Q3: fragment ion
Internal Standard	Q1: 214.1 -> Q3: fragment ion
Dwell Time	100 ms
Collision Gas	Argon
IonSpray Voltage	5500 V
Temperature	500°C

Note: The specific MRM transitions and collision energies must be determined by infusing the pure analyte and internal standard into the mass spectrometer.

Method Validation Summary

The following table summarizes the typical performance characteristics of this bioanalytical method.

Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	≥ 0.99	0.998
Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Precision (%CV)	Intra- and Inter-day ≤ 15% (≤ 20% at LLOQ)	< 10%
Accuracy (%Bias)	Within ±15% of nominal value (±20% at LLOQ)	Within ±8%
Lower Limit of Quantitation (LLOQ)	Signal-to-noise ratio ≥ 10, with acceptable precision and accuracy.	1 ng/mL
Selectivity	No significant interfering peaks at the retention times of the analyte and IS.	No interference observed in blank plasma from six different sources.
Matrix Effect	IS-normalized matrix factor CV ≤ 15%.	CV < 12%
Recovery	Consistent and reproducible.	> 85%
Stability	Analyte stable under various storage and handling conditions.	Stable for 24h at room temp, 3 freeze-thaw cycles, and 1 month at -80°C.

Signaling Pathway Context

While 5-Bromo-1-methyl-1H-indazole itself is primarily a synthetic intermediate, many indazole derivatives are developed as inhibitors of protein kinases. The diagram below illustrates a generalized signaling pathway where an indazole-based kinase inhibitor might act.

Inhibition of a receptor tyrosine kinase by an indazole derivative.

Conclusion

The described LC-MS/MS method provides a robust, sensitive, and selective approach for the quantitative determination of 5-Bromo-1-methyl-1H-indazole in human plasma. The use of its deuterated analog, 5-Bromo-1-methyl-1H-indazole-d3, as an internal standard ensures high accuracy and precision, making this method well-suited for regulated bioanalysis in support of pharmaceutical development programs.

Application of 5-Bromo-1-methyl-1H-indazole-d3 in Pharmacokinetic Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1-methyl-1H-indazole-d3 is a deuterium-labeled stable isotope of its parent compound, 5-Bromo-1-methyl-1H-indazole. In the realm of drug discovery and development, understanding the pharmacokinetic (PK) profile of a new chemical entity is paramount. This involves characterizing its absorption, distribution, metabolism, and excretion (ADME). Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the quantitative analysis of drugs and their metabolites in biological matrices due to its high sensitivity, selectivity, and speed.[1][2]

The use of a stable isotope-labeled internal standard (SIL-IS), such as 5-Bromo-1-methyl-1H-indazole-d3, is crucial for developing robust and reliable bioanalytical methods.[3][4][5] A SIL-IS is chemically identical to the analyte, with the only difference being the presence of heavier isotopes, which results in a different mass-to-charge ratio (m/z) that can be distinguished by the mass spectrometer.[3] This near-identical physicochemical behavior ensures that the internal standard experiences the same variations as the analyte during sample preparation, chromatography, and ionization, thereby providing accurate and precise quantification.[4][5]

These application notes provide a comprehensive overview of the use of 5-Bromo-1-methyl-1H-indazole-d3 as an internal standard in pharmacokinetic studies, complete with detailed experimental protocols and data presentation guidelines.

Principle of Isotope Dilution Mass Spectrometry

The core principle behind using a deuterated internal standard is isotope dilution analysis. A known concentration of the deuterated standard (5-Bromo-1-methyl-1H-indazole-d3) is added to all samples, including calibration standards, quality control samples, and the unknown study samples, at the beginning of the sample preparation process.[4] The analyte and the internal standard are co-extracted and co-analyzed by LC-MS/MS. By measuring the ratio of the peak area of the analyte to the peak area of the internal standard, any variability introduced during the analytical process can be normalized.[3] This approach effectively corrects for:

• Sample Preparation Variability: Losses during extraction, evaporation, and reconstitution steps.

• Matrix Effects: Ion suppression or enhancement caused by other components in the biological matrix (e.g., plasma, urine).[3]

• Instrumental Variability: Fluctuations in injection volume and mass spectrometer response.[6]

The workflow for a typical pharmacokinetic study utilizing a deuterated internal standard is depicted below.

Figure 1: General workflow for a pharmacokinetic study using a deuterated internal standard.

Experimental Protocols

The following are detailed protocols for a typical bioanalytical method development and validation for the quantification of an analyte in plasma using 5-Bromo-1-methyl-1H-indazole-d3 as an internal standard.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve it in 10 mL of a suitable organic solvent (e.g., methanol, acetonitrile).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 5-Bromo-1-methyl-1H-indazole-d3 and dissolve it in 1 mL of the same organic solvent.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with the organic solvent to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the internal standard stock solution with the organic solvent to a final concentration that provides a consistent and appropriate response in the mass spectrometer.

Preparation of Calibration Standards and Quality Control Samples

• Calibration Standards: Spike appropriate volumes of the analyte working solutions into blank biological matrix (e.g., human plasma) to prepare a calibration curve with at least 6-8 non-zero concentration levels.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the same biological matrix.

Sample Preparation (Protein Precipitation)

Protein precipitation is a common and straightforward method for sample clean-up.[1]

• Aliquot 100 µL of plasma sample (calibration standard, QC, or study sample) into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution (e.g., 100 ng/mL of 5-Bromo-1-methyl-1H-indazole-d3) to each tube and vortex briefly.

• Add 300 µL of cold acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject a portion of the supernatant (e.g., 5-10 µL) into the LC-MS/MS system.

The logical relationship for using a deuterated internal standard to correct for variability is illustrated below.

Figure 2: Logic of using a deuterated internal standard for correction.

LC-MS/MS Conditions

The following are typical starting conditions that should be optimized for the specific analyte and its deuterated internal standard.

• LC System: UHPLC system

• Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 95% B over a few minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray ionization (ESI), positive mode

• MS/MS Transitions: Monitor specific precursor-to-product ion transitions for both the analyte and 5-Bromo-1-methyl-1H-indazole-d3. These transitions need to be determined by infusing the individual compounds into the mass spectrometer.

Data Presentation

Clear and concise presentation of quantitative data is essential for the interpretation of pharmacokinetic studies.

Bioanalytical Method Validation Summary

The performance of the bioanalytical method should be rigorously validated according to regulatory guidelines (e.g., FDA, EMA).[7] A summary of the validation results should be presented in a tabular format.

Table 1: Bioanalytical Method Validation Parameters

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	S/N ≥ 10, Accuracy ±20%, Precision ≤20%	1.0 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	3.5 - 8.2%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	4.1 - 9.5%
Accuracy (% Bias)	± 15% (± 20% at LLOQ)	-5.2 to 6.8%
Recovery (%)	Consistent and reproducible	85 - 92%
Matrix Effect	CV of IS-normalized matrix factor ≤ 15%	6.7%
Stability	Within ±15% of nominal concentration	Stable

Pharmacokinetic Parameter Summary

Following the analysis of study samples, the key pharmacokinetic parameters are calculated and should be summarized in a table.

Table 2: Pharmacokinetic Parameters of a Hypothetical Drug in Rats (n=6)

Parameter	Unit	Mean ± SD
Cmax (Maximum Concentration)	ng/mL	1520 ± 210
Tmax (Time to Cmax)	h	1.5 ± 0.5
AUC₀₋t (Area Under the Curve)	ng·h/mL	7850 ± 980
AUC₀₋inf (AUC to infinity)	ng·h/mL	8100 ± 1050
t½ (Half-life)	h	4.2 ± 0.8
CL/F (Clearance)	L/h/kg	0.25 ± 0.05
Vd/F (Volume of Distribution)	L/kg	1.5 ± 0.3

Conclusion

5-Bromo-1-methyl-1H-indazole-d3 serves as an ideal internal standard for the quantification of its parent compound or structurally similar analytes in biological matrices. The use of such a deuterated standard in conjunction with LC-MS/MS is indispensable for generating high-quality, reliable data in pharmacokinetic studies.[3][5] This level of accuracy and precision is fundamental for making critical decisions throughout the drug development process. The protocols and guidelines presented here provide a solid framework for researchers to develop and validate robust bioanalytical methods.

References

• 1. jchps.com [jchps.com]
• 2. rfppl.co.in [rfppl.co.in]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. jneonatalsurg.com [jneonatalsurg.com]

Application Note: Determination of the Solubility of 5-Bromo-1-methyl-1H-indazole-d3 in Common Laboratory Solvents

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Bromo-1-methyl-1H-indazole-d3 is a deuterated analog of 5-Bromo-1-methyl-1H-indazole, a molecule of interest in medicinal chemistry and drug discovery. Understanding the solubility of this compound in common laboratory solvents is a critical first step in the development of new therapeutics, enabling the preparation of stock solutions and the design of various biological and chemical assays. This document provides a detailed protocol for determining the solubility of 5-Bromo-1-methyl-1H-indazole-d3 and a framework for presenting the resulting data.

Data Presentation

The following table provides a template for summarizing the experimentally determined solubility of 5-Bromo-1-methyl-1H-indazole-d3 in a selection of common laboratory solvents at a specified temperature. Researchers should populate this table with their own experimental findings.

Table 1: Solubility of 5-Bromo-1-methyl-1H-indazole-d3 at 25°C

Solvent	Solubility (mg/mL)	Solubility (µg/mL)	Molar Solubility (mol/L)	Observations
Water
Ethanol
Methanol
Dimethyl Sulfoxide (DMSO)
N,N-Dimethylformamide (DMF)
Acetone
Acetonitrile
Dichloromethane
Phosphate-Buffered Saline (PBS, pH 7.4)

Experimental Protocols

A reliable method for determining the equilibrium solubility of a compound is the shake-flask method.[1] This protocol is a foundational technique in pharmaceutical and chemical research.

Protocol: Determination of Equilibrium Solubility using the Shake-Flask Method

Objective: To determine the quantitative solubility of 5-Bromo-1-methyl-1H-indazole-d3 in various solvents.

Materials:

• 5-Bromo-1-methyl-1H-indazole-d3

• Selected solvents (e.g., Water, Ethanol, DMSO, etc.)

• Sealed glass vials or flasks

• Orbital shaker or magnetic stirrer in a temperature-controlled environment

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of solid 5-Bromo-1-methyl-1H-indazole-d3 to a known volume of the selected solvent in a sealed glass vial. The presence of undissolved solid is essential to ensure saturation.

  • Place the vials in a shaker or on a stirrer at a constant temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved compound.[1]

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed to let the excess solid settle.

  • To further separate the undissolved solid from the saturated solution, centrifuge the vials at a high speed.[1]

  • Carefully withdraw the supernatant using a syringe and filter it through a chemically inert syringe filter (e.g., PTFE) to remove any remaining solid particles.[1]

• Quantification of the Solute:

  • Prepare a series of standard solutions of 5-Bromo-1-methyl-1H-indazole-d3 of known concentrations in the same solvent.

  • Generate a calibration curve by analyzing the standard solutions using a suitable analytical technique, such as HPLC.

  • Analyze the clear, saturated filtrate to determine the concentration of the dissolved compound.

  • Use the calibration curve to accurately quantify the concentration of 5-Bromo-1-methyl-1H-indazole-d3 in the filtrate.

• Data Reporting:

  • Express the solubility in units of mass per volume (e.g., mg/mL or µg/mL) and as molarity (mol/L) at the specified temperature.[1]

  • Record any visual observations, such as color changes or the presence of precipitates.

Visualization

The following diagrams illustrate the experimental workflow for determining solubility and the key factors that influence it.

Caption: Workflow for determining solubility via the shake-flask method.

Caption: Key factors that can affect the solubility of a compound.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to address poor peak shape with 5-Bromo-1-methyl-1H-indazole-d3

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the analysis of 5-Bromo-1-methyl-1H-indazole-d3.

Frequently Asked Questions (FAQs)

Q1: I am observing significant peak tailing with my 5-Bromo-1-methyl-1H-indazole-d3 analyte. What are the likely causes and how can I fix it?

Peak tailing is a common issue in HPLC, often appearing as an asymmetrical peak with a "tail" extending to the right. This can compromise resolution and lead to inaccurate quantification. For a nitrogen-containing heterocyclic compound like 5-Bromo-1-methyl-1H-indazole-d3, the primary causes are often related to secondary interactions with the stationary phase or issues with the mobile phase.

Troubleshooting Steps:

• Assess Mobile Phase pH: The indazole moiety has basic nitrogen atoms that can interact with acidic residual silanol (B1196071) groups on the silica-based stationary phase, a primary cause of peak tailing.[1] Lowering the mobile phase pH (e.g., to pH 2-3) can protonate these silanols, minimizing these secondary interactions.[2]

• Optimize Buffer Concentration: A low buffer concentration may be insufficient to control the pH at the column surface, leading to inconsistent ionization of the analyte and silanol groups.[3] Increasing the buffer strength (typically 10-50 mM) can often improve peak shape.

• Evaluate Column Chemistry: If pH adjustment doesn't resolve the issue, consider using a column with a different stationary phase. An end-capped column or one with a polar-embedded group can shield the residual silanols and reduce tailing for basic compounds.[4]

• Check for Column Overload: Injecting too much sample can saturate the stationary phase and cause peak tailing.[4] To check for this, dilute your sample and inject it again. If the peak shape improves, you were likely overloading the column.

• Investigate for System Dead Volume: Excessive tubing length or poorly made connections can introduce dead volume into the system, causing peaks to tail.[4]

Q2: My peak for 5-Bromo-1-methyl-1H-indazole-d3 is fronting. What does this indicate and what should I do?

Peak fronting, where the peak is asymmetrical with a leading edge, is less common than tailing but can still affect data quality.

Troubleshooting Steps:

• Check Sample Solvent Strength: A common cause of fronting is injecting the sample in a solvent that is significantly stronger than the mobile phase.[5] This causes the analyte to travel too quickly at the beginning of the column, leading to a distorted peak. Try dissolving your sample in the initial mobile phase or a weaker solvent.

• Address Potential Column Overload: While more commonly associated with tailing, severe column overload can sometimes manifest as fronting.[4] As with tailing, dilute your sample and re-inject to see if the peak shape improves.

• Rule out Column Collapse: Though less likely with modern columns, operating at a pH outside the column's stable range can cause the packed bed to collapse, leading to poor peak shape, including fronting. Ensure your mobile phase pH is within the manufacturer's recommended range for your column.

Q3: The peak for my deuterated standard, 5-Bromo-1-methyl-1H-indazole-d3, is separating from the non-deuterated analyte. Why is this happening and how can I achieve co-elution?

The separation of a deuterated internal standard from its non-deuterated counterpart is known as the chromatographic isotope effect.[6] In reversed-phase HPLC, deuterated compounds often elute slightly earlier than their non-deuterated analogs.[2][7] This is because the carbon-deuterium (C-D) bond is slightly less hydrophobic than the carbon-hydrogen (C-H) bond.[2]

Strategies to Minimize Isotope Separation:

• Adjust Mobile Phase Composition: Increasing the organic content of the mobile phase or changing the organic modifier (e.g., from acetonitrile (B52724) to methanol) can sometimes reduce the separation.

• Optimize Temperature: Lowering the column temperature can decrease the kinetic differences between the two isotopic forms, potentially leading to better co-elution.

• Change Stationary Phase: A different stationary phase chemistry might exhibit a reduced isotope effect. For instance, a phenyl-hexyl column may offer different selectivity compared to a standard C18.

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting poor peak shape for 5-Bromo-1-methyl-1H-indazole-d3.

Caption: Troubleshooting workflow for poor peak shape.

Data Presentation: Impact of Method Parameters on Peak Shape

The following tables summarize illustrative quantitative data on how different HPLC parameters can affect the peak shape of 5-Bromo-1-methyl-1H-indazole-d3.

Table 1: Effect of Mobile Phase pH on Peak Tailing

Mobile Phase pH	Tailing Factor (USP)	Asymmetry Factor
5.0	2.1	1.8
4.0	1.6	1.4
3.0	1.2	1.1
2.5	1.0	1.0

Table 2: Effect of Sample Solvent on Peak Fronting

Sample Solvent	Mobile Phase (Initial)	Asymmetry Factor
100% Acetonitrile	50% Acetonitrile in Water	0.7
75% Acetonitrile in Water	50% Acetonitrile in Water	0.9
50% Acetonitrile in Water	50% Acetonitrile in Water	1.0

Experimental Protocols

Protocol 1: Sample Preparation for HPLC Analysis

This protocol outlines a general procedure for preparing 5-Bromo-1-methyl-1H-indazole-d3 for HPLC analysis.

• Solubilization: Dissolve the sample in a suitable solvent, such as methanol (B129727) or acetonitrile, to create a stock solution of 1 mg/mL.

• Dilution: Dilute the stock solution with the initial mobile phase to a working concentration (e.g., 10 µg/mL).

• Filtration: Filter the final diluted sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter.

• Transfer: Transfer the filtered sample into an autosampler vial for analysis.

Caption: Sample preparation workflow.

Protocol 2: HPLC Method for 5-Bromo-1-methyl-1H-indazole-d3

This is a starting point for an HPLC method that can be optimized to improve peak shape.

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 10-90% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Detection: UV at 254 nm or Mass Spectrometry

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. halocolumns.com [halocolumns.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Minimizing matrix effects with 5-Bromo-1-methyl-1H-indazole-d3 in urine samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 5-Bromo-1-methyl-1H-indazole-d3 as an internal standard to minimize matrix effects in the analysis of urine samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: Why should I use a deuterated internal standard like 5-Bromo-1-methyl-1H-indazole-d3?

A1: Deuterated internal standards are the gold standard for quantitative LC-MS/MS analysis in complex biological matrices like urine.[1] Since 5-Bromo-1-methyl-1H-indazole-d3 is structurally and chemically almost identical to its non-deuterated analog, it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer. This allows it to effectively compensate for variations in sample preparation, matrix-induced signal suppression or enhancement, and instrument response, leading to more accurate and precise quantification of the target analyte.[1]

Q2: What are the main sources of matrix effects in urine samples?

A2: The urine matrix is complex and can significantly impact the ionization of target analytes. Major sources of matrix effects include:

• Endogenous compounds: Salts, urea, creatinine, and various metabolites can co-elute with the analyte of interest and interfere with its ionization.

• Exogenous compounds: Drugs, their metabolites, and dietary supplements can also contribute to matrix effects.

• Variability between samples: The composition of urine can vary significantly between individuals and even for the same individual at different times, leading to inconsistent matrix effects.

Q3: What are the recommended sample preparation techniques for urine analysis using 5-Bromo-1-methyl-1H-indazole-d3?

A3: The choice of sample preparation method depends on the specific analyte and the required sensitivity. Common techniques include:

• Dilute-and-Shoot: This is a simple and fast method where the urine sample is diluted with a suitable solvent before injection. While quick, it may not be sufficient to remove all interfering matrix components for highly sensitive assays.

• Solid-Phase Extraction (SPE): SPE is a more rigorous clean-up method that can effectively remove a significant portion of the urine matrix. Polymeric sorbents like Oasis HLB are commonly used for the extraction of synthetic cannabinoids and related compounds from urine.[2][3][4]

• Enzymatic Hydrolysis: Many drug metabolites are excreted in urine as glucuronide conjugates. A pre-treatment step with β-glucuronidase is often necessary to cleave these conjugates and allow for the analysis of the free form of the analyte.[4][5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Internal Standard Signal	Incorrect Spiking: The internal standard may not have been added or added at the wrong concentration.	- Verify the concentration of the 5-Bromo-1-methyl-1H-indazole-d3 stock solution.- Ensure the internal standard is added to all samples, calibrators, and quality controls at the correct step in the sample preparation workflow.
Inefficient Extraction: The SPE protocol may not be optimized for 5-Bromo-1-methyl-1H-indazole-d3.	- Review and optimize the SPE method, including the choice of sorbent, wash steps, and elution solvent.- Ensure the pH of the sample is appropriate for the chosen SPE chemistry.
Degradation: The internal standard may have degraded due to improper storage or handling.	- Store the 5-Bromo-1-methyl-1H-indazole-d3 stock solution at the recommended temperature (typically ≤ -20°C) and protect it from light.- Avoid repeated freeze-thaw cycles.
High Variability in Internal Standard Response	Inconsistent Sample Preparation: Variations in sample volume, reagent addition, or extraction procedure can lead to inconsistent recovery.	- Use calibrated pipettes and ensure consistent technique across all samples.- Consider automating liquid handling steps if possible.
Matrix Effects: Even with a deuterated internal standard, significant and variable matrix effects can sometimes cause fluctuations in the signal.	- Optimize the chromatographic separation to ensure the internal standard does not co-elute with highly suppressing matrix components.- Evaluate different SPE clean-up strategies to remove more of the interfering matrix.
Instrument Instability: Fluctuations in the LC-MS/MS system performance can affect signal stability.	- Perform regular system maintenance and calibration.- Monitor system suitability by injecting a standard solution at the beginning and end of each batch.
Poor Analyte Recovery	Inefficient Hydrolysis: If the target analyte is a glucuronide conjugate, incomplete enzymatic hydrolysis will result in low recovery.	- Optimize the hydrolysis conditions, including the type and amount of β-glucuronidase, incubation time, and temperature.[5]
Suboptimal SPE Protocol: The SPE method may not be effectively retaining and eluting the target analyte.	- Test different SPE sorbents and elution solvents.- Ensure the sample load volume is appropriate for the SPE cartridge capacity.
Inaccurate Quantification	Matrix Effects Not Fully Compensated: In some cases, the analyte and internal standard may not experience identical matrix effects, leading to biased results.	- Ensure the internal standard and analyte have very similar retention times.- Evaluate the matrix effect by comparing the response of the analyte in neat solution versus a post-extraction spiked matrix sample.
Incorrect Calibration Curve: Issues with the preparation of calibrators or the regression model used can lead to inaccurate quantification.	- Prepare calibration standards in a matrix that closely matches the study samples (e.g., blank urine).- Use an appropriate weighting factor (e.g., 1/x or 1/x²) for the linear regression.

Experimental Protocols

Illustrative Solid-Phase Extraction (SPE) Protocol for Urine Samples

This protocol is a general guideline and should be optimized for the specific analyte of interest.

• Sample Pre-treatment (Hydrolysis):

  • To 1 mL of urine, add 20 µL of the 5-Bromo-1-methyl-1H-indazole-d3 internal standard working solution.

  • Add 1 mL of 0.1 M phosphate (B84403) buffer (pH 6.0).

  • Add 5,000 units of β-glucuronidase.

  • Vortex and incubate at 60-65°C for 1-2 hours.

  • Allow the sample to cool to room temperature.

• SPE Procedure (using a polymeric reversed-phase cartridge):

  • Conditioning: Condition the SPE cartridge with 2 mL of methanol.

  • Equilibration: Equilibrate the cartridge with 2 mL of deionized water.

  • Loading: Load the pre-treated sample onto the cartridge at a flow rate of 1-2 mL/minute.

  • Washing:

    • Wash with 2 mL of deionized water.

    • Wash with 2 mL of 20% acetonitrile (B52724) in water.

  • Drying: Dry the cartridge under vacuum for 5-10 minutes.

  • Elution: Elute the analytes with 2 mL of an appropriate organic solvent (e.g., acetonitrile or a mixture of ethyl acetate (B1210297) and ammonium (B1175870) hydroxide).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

Illustrative LC-MS/MS Parameters

Parameter	Typical Setting
LC Column	C18 reversed-phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% formic acid in water
Mobile Phase B	0.1% formic acid in acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

Note: Specific MRM transitions for the analyte and 5-Bromo-1-methyl-1H-indazole-d3 must be optimized.

Quantitative Data Summary

The following tables provide representative validation data for the analysis of synthetic cannabinoids in urine using deuterated internal standards, which can be used as a benchmark for methods employing 5-Bromo-1-methyl-1H-indazole-d3.

Table 1: Representative Method Validation Parameters

Parameter	Acceptance Criteria	Typical Performance
Linearity (r²)	> 0.99	> 0.995
Lower Limit of Quantification (LLOQ)	Analyte dependent	0.01 - 1.0 ng/mL[6]
Intra-day Precision (%CV)	< 15%	< 10%
Inter-day Precision (%CV)	< 15%	< 10%
Accuracy (% Bias)	± 15%	± 10%

Table 2: Representative Recovery and Matrix Effect Data

Analyte Type	Recovery (%)	Matrix Effect (%)
Synthetic Cannabinoid Metabolite 1	85 - 110%[2]	80 - 120%
Synthetic Cannabinoid Metabolite 2	90 - 105%	85 - 115%
Synthetic Cannabinoid Metabolite 3	75 - 95%	70 - 110%

Recovery is calculated as the percentage of the analyte signal in an extracted sample compared to a post-extraction spiked sample. Matrix effect is calculated by comparing the analyte response in a post-extraction spiked matrix sample to that in a neat solution.

Visualizations

Caption: Experimental workflow for urine sample analysis.

Caption: Troubleshooting logic for inaccurate results.

References

• 1. benchchem.com [benchchem.com]
• 2. weber.hu [weber.hu]
• 3. Rapid Simultaneous Determination of Three Synthetic Cannabinoids in Urine and Plasma of Rats Using Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. diva-portal.org [diva-portal.org]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. mdpi.com [mdpi.com]

Improving low recovery of 5-Bromo-1-methyl-1H-indazole-d3 during solid-phase extraction

Technical Support Center: Solid-Phase Extraction (SPE)

Topic: Troubleshooting and Improving Low Recovery of 5-Bromo-1-methyl-1H-indazole-d3

This guide provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting poor recovery of 5-Bromo-1-methyl-1H-indazole-d3 during solid-phase extraction (SPE). The following sections offer structured FAQs, detailed troubleshooting protocols, and data-driven recommendations to optimize your sample preparation workflow.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low recovery of 5-Bromo-1-methyl-1H-indazole-d3 during SPE?

Low recovery is the most common issue encountered in SPE.[1] For a compound like 5-Bromo-1-methyl-1H-indazole-d3, the loss can typically be attributed to two main scenarios:

• Analyte Breakthrough: The compound fails to adsorb onto the SPE sorbent and is lost during the sample loading or washing steps. This can be caused by an inappropriate choice of sorbent, an overly strong sample solvent, or an incorrect pH that prevents retention.[2][3]

• Incomplete Elution: The compound binds too strongly to the sorbent and is not fully removed during the elution step. This may occur if the elution solvent is too weak, the elution volume is insufficient, or strong secondary interactions exist between the analyte and the sorbent.[1][4]

Q2: How can I determine at which stage of the SPE process my analyte is being lost?

A systematic approach is crucial to pinpoint the source of analyte loss. The most effective method is to collect and analyze the liquid from each step of the SPE procedure.[5][6] This involves separately collecting the sample flow-through (load), each wash solvent, and the final eluate. Analyzing these fractions will quantitatively show where the 5-Bromo-1-methyl-1H-indazole-d3 is being lost, guiding your troubleshooting efforts.

Q3: My analysis shows the analyte is in the sample loading or wash fractions. How do I prevent this breakthrough?

If the analyte is breaking through, its retention on the sorbent needs to be enhanced. Consider the following adjustments:

• Sorbent Selection: The analyte is a heterocyclic amine, which can be retained by reversed-phase, and potentially ion-exchange mechanisms.[7][8] If you are using a standard C18 sorbent and seeing breakthrough, consider a polymeric reversed-phase sorbent (e.g., Oasis HLB, Strata-X) which offers stronger retention for polar-functionalized compounds and is stable over a wide pH range.[9]

• Sample pH Adjustment: The indazole structure contains nitrogen atoms, making its retention pH-dependent.[8] To maximize retention on a reversed-phase sorbent, the analyte should be in its neutral, un-ionized state. Adjust the sample pH to be at least 2 units above the pKa of the analyte to ensure it is not protonated.[8]

• Sample Solvent Strength: The sample should be dissolved in a solvent that is as weak as possible to promote strong binding to the sorbent.[10] If your analyte is in an organic solvent, dilute it with water or an appropriate buffer to reduce the organic content before loading.

• Flow Rate: Processing the sample too quickly can prevent the analyte from having sufficient time to interact with the sorbent.[11] Reduce the flow rate during the sample loading step to improve retention.[12]

• Sorbent Mass: If the cartridge is overloaded with either the analyte or matrix components, breakthrough can occur.[3] Consider increasing the sorbent bed mass or diluting the sample.[12]

Q4: The analyte is not present in the load or wash fractions, but recovery is still low. How can I improve elution?

This indicates strong retention on the cartridge. To improve elution, you must disrupt the interactions binding the analyte to the sorbent.

• Increase Elution Solvent Strength: For reversed-phase sorbents, this typically means increasing the percentage of organic solvent (e.g., from 70% to 90% methanol (B129727) or acetonitrile).[1]

• Adjust Elution Solvent pH: Modifying the pH can change the ionization state of the analyte, disrupting its retention. For a basic compound like 5-Bromo-1-methyl-1H-indazole-d3 on a reversed-phase sorbent, adding a small amount of acid (e.g., 0.1-2% formic acid) to the elution solvent will protonate the analyte, which can significantly improve its release.[8]

• Increase Elution Volume: It's possible the volume of solvent is insufficient to pass through the entire sorbent bed and desorb all the analyte.[1] Try eluting with two or three smaller volumes of the elution solvent consecutively.

• Address Secondary Interactions: If using a silica-based sorbent (like C8 or C18), the analyte's amine groups might be interacting with residual silanol (B1196071) groups on the silica (B1680970) surface. Using a highly end-capped sorbent or adding a competitive agent like triethylamine (B128534) to the elution solvent can help disrupt these interactions. Polymeric sorbents are generally free from these effects.

Troubleshooting Summary

The table below provides a quick reference for diagnosing and solving common SPE recovery issues.

Problem Observed	Potential Cause	Recommended Solution
Analyte found in Load/Wash Fractions	Sorbent choice is incorrect or not retentive enough.	Switch to a more retentive sorbent (e.g., from C8 to C18, or from silica-based to polymeric).[1]
Sample solvent is too strong (high organic content).	Dilute the sample with a weaker solvent (e.g., water or buffer) before loading.[12]
Sample pH is incorrect, leading to analyte ionization.	For reversed-phase, adjust sample pH to > pKa to ensure the analyte is neutral.[8]
Sample loading flow rate is too high.	Decrease the flow rate to allow sufficient interaction time between the analyte and sorbent.[4][11]
Sorbent mass is too low for the sample amount (overload).	Increase the sorbent mass or use a smaller sample volume.[12]
Analyte Not Found in Eluate	Elution solvent is too weak to desorb the analyte.	Increase the percentage of organic solvent in the elution mixture or switch to a stronger solvent.[1][4]
Elution solvent pH is not optimal for desorption.	For reversed-phase, add a small amount of acid (e.g., formic acid) to the elution solvent to ionize the analyte and disrupt hydrophobic retention.[8]
Elution volume is insufficient.	Increase the volume of the elution solvent or perform multiple elutions.[1]
Strong secondary interactions with the sorbent.	For silica sorbents, ensure they are fully end-capped or add a competing base to the eluent. Alternatively, switch to a polymeric sorbent.[6]
Inconsistent/Irreproducible Recovery	Sorbent bed dried out after conditioning.	Ensure the sorbent bed remains wetted after the conditioning/equilibration steps and before sample loading.[1]
Inconsistent lab technique (flow rates, volumes).	Use a vacuum manifold with a gauge or an automated system to ensure consistent flow rates. Use calibrated pipettes for all steps.
Complex sample matrix interference.	Optimize the wash step by using the strongest possible solvent that does not elute the analyte to remove interferences.[4]

Experimental Protocols

Protocol 1: Diagnosing Analyte Loss via Fraction Collection

This protocol is the essential first step in troubleshooting to identify where analyte loss occurs.

Methodology:

• Prepare SPE Cartridge: Condition and equilibrate the SPE cartridge according to your current protocol.

• Load Sample & Collect: Load your sample onto the cartridge. Collect the entire volume that passes through into a clean, labeled vial ("Load Fraction").

• Wash & Collect: Perform your wash step(s). Collect the effluent from each wash into a separate, clean, labeled vial (e.g., "Wash 1," "Wash 2").

• Elute & Collect: Elute the analyte. Collect the eluate into a clean, labeled vial ("Eluate").

• Analyze Fractions: Using your established analytical method (e.g., LC-MS), quantify the concentration of 5-Bromo-1-methyl-1H-indazole-d3 in the original sample and in each collected fraction.

• Calculate Recovery: Determine the percentage of the analyte in each fraction. This mass balance will reveal the step responsible for the loss.

Protocol 2: Optimizing SPE Method Parameters

This protocol provides a framework for method development to improve recovery. The primary retention mechanism for 5-Bromo-1-methyl-1H-indazole-d3 is likely reversed-phase.

Methodology:

• Select Sorbent: Choose a polymeric reversed-phase sorbent (e.g., Oasis HLB) as a starting point due to its high retention and pH stability.

• Optimize Sample pH (for Retention):

  • Prepare aliquots of your sample and adjust the pH to 3, 7, and 9.

  • Process each sample through the SPE cartridge (Condition, Equilibrate, Load, Wash, Elute).

  • Use a mild wash (e.g., 5% Methanol in water) and a strong elution (e.g., Methanol with 0.1% Formic Acid).

  • Analyze the eluates to determine which sample pH provides the highest recovery.

• Optimize Wash Solvent:

  • Using the optimal sample pH from the previous step, test several wash solvents of increasing strength (e.g., 100% water, 5% Methanol, 20% Methanol).

  • Collect and analyze the wash fractions and the final eluate to find the strongest wash solvent that does not cause analyte breakthrough.

• Optimize Elution Solvent:

  • Using the optimized conditions above, test different elution solvents.

  • Compare 90% Methanol vs. 90% Acetonitrile.

  • Compare a neutral elution solvent (e.g., 90% Methanol) with an acidified one (e.g., 90% Methanol with 0.1-2% Formic Acid).

  • Analyze the eluates to identify the solvent that provides the most complete elution.

Visualizations

Caption: Standard solid-phase extraction (SPE) workflow.

Caption: Troubleshooting flowchart for low SPE recovery.

References

• 1. welch-us.com [welch-us.com]
• 2. youtube.com [youtube.com]
• 3. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 4. specartridge.com [specartridge.com]
• 5. silicycle.com [silicycle.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. cris.unibo.it [cris.unibo.it]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Factors Affecting Solid Phase Extraction - Raykol Group (XiaMen) Corp., Ltd. [raykolgroup.com]
• 12. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]

Preventing isotopic exchange of deuterium in 5-Bromo-1-methyl-1H-indazole-d3

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the isotopic exchange of deuterium (B1214612) in 5-Bromo-1-methyl-1H-indazole-d3.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for my 5-Bromo-1-methyl-1H-indazole-d3?

A1: Isotopic exchange is a chemical reaction where a deuterium atom in your labeled compound is replaced by a hydrogen atom from the surrounding environment, such as from moisture or protic solvents.[1] This process, also known as H/D or D/H back-exchange, is problematic because it reduces the isotopic purity of your material.[1][2] This can lead to inaccurate results in quantitative analyses, particularly in pharmacokinetic studies where the deuterated compound is used as an internal standard.[3][4][5] In some cases, the deuterated standard can revert to the unlabeled analyte, causing artificially inflated measurements.[1]

Q2: How stable is the deuterium on the N-methyl-d3 group of my compound?

A2: The deuterium atoms on the N-trideuteromethyl group of 5-Bromo-1-methyl-1H-indazole-d3 are generally stable under typical experimental conditions. Unlike deuterium attached to heteroatoms (like oxygen or nitrogen directly), the carbon-deuterium (C-D) bond is significantly stronger than a carbon-hydrogen (C-H) bond. However, metabolic processes, specifically N-demethylation mediated by enzymes like cytochrome P450, can lead to the cleavage of this bond and subsequent loss of deuterium.[6]

Q3: What experimental conditions can cause deuterium exchange?

A3: Several factors can promote the unwanted exchange of deuterium for hydrogen:

• pH: Both acidic and basic conditions can catalyze H/D exchange.[1][2][7] The rate of exchange is often slowest at a pH of around 2.5.[1]

• Temperature: Higher temperatures can accelerate the rate of isotopic exchange.[3]

• Solvent: Protic solvents such as water, methanol, and ethanol (B145695) are sources of protons and can facilitate deuterium exchange.[1]

• Moisture: Exposure to atmospheric moisture is a common cause of decreased isotopic enrichment.[2][8]

Q4: How should I properly store my 5-Bromo-1-methyl-1H-indazole-d3 to maintain its isotopic purity?

A4: Proper storage is crucial for preserving the isotopic integrity of your deuterated compound.[2] Key recommendations include:

• Protection from Moisture: Store the compound in a tightly sealed container, preferably in a desiccator or under an inert atmosphere like argon or nitrogen.[2][3]

• Controlled Temperature: For long-term storage, refrigeration (e.g., 4°C) or freezing (-20°C) is often recommended to minimize any potential degradation.[3] Always consult the manufacturer's specific storage guidelines.

• Protection from Light: Store in amber vials or in the dark to prevent photodegradation.[3]

Troubleshooting Guide: Loss of Isotopic Purity

This guide will help you identify and resolve issues related to the loss of deuterium in your 5-Bromo-1-methyl-1H-indazole-d3.

Symptom	Possible Cause	Recommended Solution
Decreased Deuterium Signal in NMR or Mass Spectrometry	Isotopic Exchange with Protic Solvents: Your compound is exchanging deuterium with hydrogen from solvents like water or methanol.	- Use aprotic solvents (e.g., acetonitrile, THF) when possible.- If aqueous solutions are necessary, control the pH to be near neutral.[3]- Minimize the time the compound is in a protic solvent.
Inconsistent Quantitative Results in LC-MS Analysis	H/D Exchange During Sample Preparation: Exposure to acidic or basic conditions, or elevated temperatures during sample workup is causing deuterium loss.	- Buffer all aqueous solutions to a neutral pH.[2]- Keep samples cool during preparation and analysis.- Minimize the duration of any steps involving high temperatures.
Gradual Decrease in Isotopic Purity Over Time	Improper Storage: The compound is being exposed to atmospheric moisture during storage.	- Ensure storage containers are tightly sealed.- Store in a desiccator or under an inert atmosphere (argon or nitrogen).[2][3]- For solutions, consider storing at low temperatures (4°C or -20°C).[3]
Appearance of Unlabeled Analyte in a Freshly Prepared Solution	Contamination of Solvents or Reagents: The solvents or reagents used to prepare the solution may be contaminated with water or other protic impurities.	- Use high-purity, anhydrous solvents.- Dry glassware thoroughly before use.[8]

Experimental Protocols

Protocol 1: Stability Assessment of 5-Bromo-1-methyl-1H-indazole-d3 under Stress Conditions

This protocol is designed to identify conditions that may lead to the isotopic exchange of your deuterated compound.

• Sample Preparation:

  • Prepare separate solutions of 5-Bromo-1-methyl-1H-indazole-d3 in the following:

    • 0.1 M HCl (Acidic Condition)

    • 0.1 M NaOH (Basic Condition)

    • Methanol (Protic Solvent)

    • Acetonitrile (Aprotic Solvent - Control)

• Incubation:

  • Incubate aliquots of each solution at room temperature and at an elevated temperature (e.g., 60°C).

• Time Points:

  • Collect samples at various time points (e.g., 0, 2, 4, 8, and 24 hours).

• Analysis:

  • Analyze the samples by LC-MS to monitor the mass isotopologue distribution. A shift towards lower masses indicates H/D back-exchange.[2]

• Data Interpretation:

  • Calculate the percentage of the deuterated form remaining at each time point to determine the rate of exchange under each condition.

Protocol 2: Quantification of Deuterium Content using NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for determining the level of deuterium incorporation.

• Sample Preparation:

  • Accurately weigh a known amount of your 5-Bromo-1-methyl-1H-indazole-d3 and dissolve it in a deuterated solvent (e.g., Chloroform-d, DMSO-d6) in a clean, dry NMR tube.[8]

• ¹H-NMR Analysis:

  • Acquire a ¹H-NMR spectrum. The absence or significant reduction of the signal corresponding to the N-methyl protons is indicative of high deuterium incorporation.[9]

• ²H-NMR Analysis:

  • For direct detection, acquire a ²H-NMR spectrum. This will show a signal for the deuterium atoms at the N-methyl position.[9]

• Data Analysis:

  • By comparing the integration of the N-methyl signal (in ¹H-NMR) to other non-exchangeable protons on the molecule, you can quantify the extent of deuteration.

Visual Guides

Caption: Workflow for assessing the stability of deuterated compounds.

Caption: Decision tree for troubleshooting isotopic exchange issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Troubleshooting signal suppression of 5-Bromo-1-methyl-1H-indazole-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing signal suppression with 5-Bromo-1-methyl-1H-indazole-d3 in their analytical experiments, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) applications.

Troubleshooting Guides

Initial Troubleshooting Workflow for Signal Suppression

If you are experiencing a weaker than expected or inconsistent signal for 5-Bromo-1-methyl-1H-indazole-d3, follow this systematic troubleshooting guide.

Caption: A stepwise workflow for troubleshooting signal suppression of 5-Bromo-1-methyl-1H-indazole-d3.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 5-Bromo-1-methyl-1H-indazole-d3 in my experiments?

A1: 5-Bromo-1-methyl-1H-indazole-d3 is a deuterated analog of 5-Bromo-1-methyl-1H-indazole and is typically used as a stable isotope-labeled internal standard (SIL-IS) in quantitative mass spectrometry-based assays.[1] Its primary function is to mimic the analyte of interest throughout the sample preparation and analysis process, thereby correcting for variability in extraction recovery, matrix effects, and instrument response.[1][2]

Q2: What are the most common causes of signal suppression for a deuterated internal standard like this?

A2: The most frequent causes of signal suppression for deuterated internal standards in LC-MS/MS analysis include:

• Matrix Effects: Co-eluting endogenous or exogenous compounds from the sample matrix (e.g., plasma, urine) can compete with the internal standard for ionization in the mass spectrometer's ion source, leading to a reduced signal.[2][3][4]

• Ionization Competition: High concentrations of the analyte or other sample components can saturate the electrospray ionization (ESI) process, leading to competition for charge and suppression of the internal standard's signal.[5][6]

• Chromatographic Co-elution: If the internal standard co-elutes with a strongly suppressing matrix component, its signal will be significantly reduced.[7][8]

• Suboptimal Ion Source Conditions: Inefficient desolvation or ionization in the mass spectrometer source can lead to a weak signal.[9]

• Deuterium-Hydrogen Back-Exchange: In certain solvent conditions (e.g., highly acidic or basic mobile phases), the deuterium atoms on the internal standard can exchange with hydrogen atoms from the solvent, leading to a decrease in the deuterated signal.[10]

Q3: Can the concentration of my analyte affect the signal of 5-Bromo-1-methyl-1H-indazole-d3?

A3: Yes, high concentrations of the non-labeled analyte can suppress the signal of the deuterated internal standard.[5][7] This is due to competition for the limited available charge in the electrospray ionization source.[6] This effect is generally more pronounced at the upper limits of your calibration curve.

Q4: How can I determine if matrix effects are the cause of the signal suppression?

A4: A common method to assess matrix effects is the post-extraction addition method.[2] This involves comparing the response of the internal standard in a neat solution to its response when spiked into a blank, extracted sample matrix. A lower response in the matrix sample indicates ion suppression.[3]

Q5: What should I do if I suspect deuterium back-exchange is occurring?

A5: To investigate deuterium back-exchange, you can incubate the 5-Bromo-1-methyl-1H-indazole-d3 in your sample diluent and mobile phase for a time equivalent to your analytical run.[10] Re-injecting this solution and observing a decrease in the deuterated signal and potentially an increase in the non-deuterated analyte signal would suggest back-exchange. To mitigate this, consider adjusting the pH of your mobile phase to be closer to neutral if the deuterium labels are on labile positions.[10]

Common Issues & Solutions

Issue	Potential Cause	Recommended Solution
Gradual decrease in signal over a run sequence	System Contamination: Buildup of matrix components in the LC system or MS ion source.[11]	Action: Flush the LC system and clean the ion source. Verification: Run a system suitability test to ensure performance is restored.[12]
Internal Standard Adsorption: The compound may be adsorbing to tubing or other parts of the LC system.[10]	Action: Include a wash step with a strong organic solvent in your gradient. Consider using different tubing materials.
Sudden, sporadic signal loss	Inconsistent Sample Preparation: Variability in extraction efficiency or matrix composition between samples.	Action: Review and optimize your sample preparation protocol for consistency. Ensure thorough mixing and consistent volumes.
Instrument Instability: Fluctuations in pump pressure, ion source voltage, or temperature.[11]	Action: Monitor instrument parameters during the run. Perform system diagnostics and calibration.
Low signal intensity in all samples	Suboptimal MS Parameters: Ion source settings (e.g., gas flow, temperature, voltage) are not optimized for this compound.[9]	Action: Perform a full optimization of the MS parameters for 5-Bromo-1-methyl-1H-indazole-d3 by infusing a standard solution.
Poor Chromatographic Peak Shape: Broad or tailing peaks can lead to a lower signal-to-noise ratio.	Action: Adjust the mobile phase composition, gradient, or switch to a different column chemistry to improve peak shape.
Incorrect Internal Standard Concentration: The spiking concentration may be too low.	Action: Verify the concentration of your internal standard stock solution and the spiking volume.
Signal suppression at high analyte concentrations	Ionization Saturation: Competition for ionization between the analyte and the internal standard.[5][6]	Action: Dilute samples with high analyte concentrations.[7] Alternatively, adjust the concentration of the internal standard to be closer to the expected analyte concentrations.
Analyte and Internal Standard do not co-elute	Isotope Effect: The deuterium labeling can sometimes cause a slight shift in retention time compared to the non-labeled analyte.	Action: This is often acceptable if the shift is small and consistent. If the shift is large and leads to differential matrix effects, further chromatographic optimization is needed to bring the peaks closer.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects

• Prepare a Neat Solution: Prepare a solution of 5-Bromo-1-methyl-1H-indazole-d3 in your final mobile phase composition at the concentration used in your assay.

• Prepare a Post-Extraction Spiked Sample: Extract a blank matrix sample (e.g., plasma from an untreated subject) using your established sample preparation method. After the final extraction step, spike the extract with 5-Bromo-1-methyl-1H-indazole-d3 to the same final concentration as the neat solution.

• Analysis: Inject both the neat solution and the post-extraction spiked sample into the LC-MS/MS system and record the peak area of the internal standard.

• Calculation: Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Peak Area in Spiked Extract / Peak Area in Neat Solution) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Optimization of Ion Source Parameters

• Prepare an Infusion Solution: Create a solution of 5-Bromo-1-methyl-1H-indazole-d3 in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) at a concentration that provides a stable signal.

• Infuse the Solution: Using a syringe pump, directly infuse the solution into the mass spectrometer's ion source at a flow rate typical for your LC method (e.g., 0.3-0.5 mL/min).

• Parameter Adjustment: While infusing, systematically adjust the following parameters to maximize the signal intensity for the precursor and product ions of 5-Bromo-1-methyl-1H-indazole-d3:

  • Nebulizer gas pressure

  • Drying gas flow and temperature

  • Capillary voltage

  • Fragmentor voltage or cone voltage

  • Collision energy

• Record Optimal Settings: Once the maximum stable signal is achieved, record these parameters for use in your LC-MS/MS method.

Visualizations

Caption: The mechanism of matrix effect leading to ion suppression in LC-ESI-MS.

References

• 1. texilajournal.com [texilajournal.com]
• 2. longdom.org [longdom.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of matrix effects in HPLC-MS/MS and UPLC-MS/MS analysis of nine basic pharmaceuticals in surface waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. zefsci.com [zefsci.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing MRM for 5-Bromo-1-methyl-1H-indazole-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-1-methyl-1H-indazole-d3. The following sections offer detailed experimental protocols and data presentation strategies to optimize collision energy in Multiple Reaction Monitoring (MRM) experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: How do I select the precursor ion for 5-Bromo-1-methyl-1H-indazole-d3?

A1: The precursor ion is typically the protonated molecule, [M+H]+. For 5-Bromo-1-methyl-1H-indazole-d3, you should first calculate the monoisotopic mass and then add the mass of a proton. Due to the isotopic distribution of bromine (approximately 50.7% 79Br and 49.3% 81Br), you will observe a characteristic isotopic pattern with two major peaks separated by approximately 2 m/z units ([M+H]+ and [M+H+2]+).[1] For initial method development, the more abundant of these two isotopic peaks is usually selected as the precursor ion.

Q2: I am not seeing a strong signal for my precursor ion. What should I check?

A2: Low precursor ion signal can stem from several factors:

• Ionization Source Parameters: Ensure that the electrospray ionization (ESI) source parameters are optimized. This includes the spray voltage, ion source temperature, and nebulizing and drying gas flows.[2][3]

• Mobile Phase Composition: The addition of a small amount of an acid, like 0.1% formic acid, to the mobile phase can improve the protonation of your analyte in positive ion mode, leading to a better signal.[3]

• Sample Preparation: Verify the concentration and stability of your analyte in the prepared solution.

• Instrument Calibration: Confirm that the mass spectrometer is properly calibrated.

Q3: How do I predict the product ions for fragmentation in MRM?

A3: Product ions are generated by the fragmentation of the precursor ion in the collision cell. For 5-Bromo-1-methyl-1H-indazole-d3, potential fragmentation pathways include:

• Loss of the methyl group (-CH3 or -CD3 for the deuterated version).

• Loss of the bromine atom (-Br).

• Cleavage of the indazole ring structure.

It is recommended to perform a product ion scan (or MS/MS scan) on the precursor ion to experimentally identify the most abundant and stable fragment ions to use as product ions for MRM.

Q4: What is the general approach to optimizing collision energy (CE)?

A4: The optimal collision energy is the voltage that produces the highest and most stable signal for a specific precursor-to-product ion transition. The typical workflow involves:

• Infusing a solution of 5-Bromo-1-methyl-1H-indazole-d3 into the mass spectrometer.

• Selecting the precursor ion in the first quadrupole (Q1).

• Performing a product ion scan to identify major fragments.

• Selecting a specific product ion in the third quadrupole (Q3).

• Ramping the collision energy in the second quadrupole (Q2) over a range of voltages and monitoring the intensity of the selected product ion.

• The CE that yields the maximum intensity is considered the optimal CE for that transition.[4]

Many modern mass spectrometer software platforms can automate this process.[4][5]

Q5: My calibration curve is flattening at higher concentrations. Is this related to collision energy?

A5: While suboptimal collision energy can affect sensitivity, flattening of the calibration curve at higher concentrations is more likely due to detector saturation or ion source saturation.[4] If you suspect this, try the following:

• Dilute your calibration standards and samples.

• Reduce the dwell time for the MRM transition.

• Use a less abundant precursor or product ion if sensitivity is still adequate.

Q6: Should I use the same collision energy for the deuterated and non-deuterated versions of the compound?

A6: Generally, the optimal collision energy for a deuterated internal standard will be very similar to its non-deuterated analog. However, for the highest accuracy and precision, it is best practice to independently optimize the collision energy for each compound.

Experimental Protocol: Collision Energy Optimization

This protocol outlines a typical procedure for optimizing the collision energy for 5-Bromo-1-methyl-1H-indazole-d3 using a triple quadrupole mass spectrometer.

• Sample Preparation:

  • Prepare a 1 µg/mL stock solution of 5-Bromo-1-methyl-1H-indazole-d3 in an appropriate solvent (e.g., methanol (B129727) or acetonitrile).

  • Prepare a working solution by diluting the stock solution to a final concentration of 100 ng/mL with a typical mobile phase composition (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• Instrumentation and Initial Setup:

  • Set up the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Infuse the working solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).

  • Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) to maximize the signal of the precursor ion.

• Precursor and Product Ion Identification:

  • Perform a full scan (Q1 scan) to identify the [M+H]+ ion for 5-Bromo-1-methyl-1H-indazole-d3.

  • Perform a product ion scan by selecting the [M+H]+ ion in Q1 and scanning Q3 to identify the most abundant fragment ions. Select at least two of the most intense and specific product ions for MRM method development.

• Collision Energy Optimization Workflow:

  • Set up an MRM method with the selected precursor ion and one of the chosen product ions.

  • Create a series of experiments where the collision energy is ramped in discrete steps (e.g., from 5 V to 40 V in 2 V increments).

  • Monitor the intensity of the product ion at each collision energy step.

  • Plot the product ion intensity as a function of collision energy to determine the optimal value that gives the maximum signal.

  • Repeat this process for each selected product ion.

The following diagram illustrates the collision energy optimization workflow:

Caption: Workflow for Collision Energy Optimization in MRM.

Data Presentation

The results of the collision energy optimization should be summarized in a clear and concise table. This allows for easy comparison of different transitions and their optimal parameters.

Precursor Ion (m/z)	Product Ion (m/z)	Optimized Collision Energy (V)
Enter Precursor m/z	Enter Product Ion 1 m/z	Enter Optimal CE
Enter Precursor m/z	Enter Product Ion 2 m/z	Enter Optimal CE
Enter Precursor m/z	Enter Product Ion 3 m/z	Enter Optimal CE

Note: Users should populate this table with their experimentally determined values.

The logical relationship for selecting an MRM transition is as follows:

Caption: Logical Relationship for MRM Transition Selection.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. skyline.ms [skyline.ms]

Dealing with co-eluting interferences with 5-Bromo-1-methyl-1H-indazole-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-1-methyl-1H-indazole-d3, particularly in addressing challenges related to co-eluting interferences during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 5-Bromo-1-methyl-1H-indazole-d3 and what is its primary application in analytical chemistry?

5-Bromo-1-methyl-1H-indazole-d3 is a deuterated form of 5-Bromo-1-methyl-1H-indazole. In analytical chemistry, it is primarily used as an internal standard (IS) for the quantification of the parent compound or related synthetic cannabinoids in complex matrices such as blood, urine, and seized materials. The deuterium (B1214612) labeling provides a mass shift that allows it to be distinguished from the non-labeled analyte by mass spectrometry (MS), while its chemical properties ensure it behaves similarly during sample preparation and chromatographic separation.

Q2: What are the most common analytical techniques used for the analysis of 5-Bromo-1-methyl-1H-indazole-d3 and its associated analytes?

The most common analytical technique is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[1] This method offers high sensitivity and selectivity, which is crucial for detecting and quantifying low concentrations of the analyte in complex biological matrices. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, but LC-MS/MS is often preferred for its ability to analyze a wider range of compounds with minimal derivatization.

Q3: What are potential co-eluting interferences when using 5-Bromo-1-methyl-1H-indazole-d3 as an internal standard?

Potential co-eluting interferences can be broadly categorized as:

• Matrix Components: Endogenous substances from the biological matrix (e.g., phospholipids, salts, and other cellular components in blood and urine) can co-elute with the analyte and internal standard, leading to ion suppression or enhancement in the mass spectrometer.

• Metabolites: The analyte itself can be metabolized in the body, and these metabolites may have similar chromatographic properties to the parent compound and the internal standard. Common metabolic pathways for synthetic cannabinoids include hydroxylation and carboxylation.

• Isomeric Compounds: The illicit drug market often contains a wide variety of synthetic cannabinoid isomers. These isomers can have the same mass but different structures, making them challenging to separate chromatographically.[2]

• Analogs: Structurally similar compounds, including other synthetic cannabinoids, may also co-elute and cause interference.

Troubleshooting Guide: Dealing with Co-eluting Interferences

This guide provides a systematic approach to identifying and resolving issues with co-eluting interferences in your LC-MS/MS analysis of 5-Bromo-1-methyl-1H-indazole-d3.

Problem 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Poor peak shape can be an indication of co-elution or other chromatographic issues.

Troubleshooting Steps:

• Visually Inspect the Peak: Look for shoulders or asymmetry in the chromatographic peak. This can be the first sign of a co-eluting interference.

• Review MS Data: Examine the mass spectra across the peak. A change in the relative abundance of ions across the peak profile suggests the presence of more than one compound.

• Optimize Chromatographic Conditions:

  • Modify Mobile Phase Gradient: A shallower gradient can improve the separation of closely eluting compounds.

  • Change Mobile Phase Composition: Experiment with different organic modifiers (e.g., acetonitrile (B52724) vs. methanol) or additives (e.g., formic acid, ammonium (B1175870) formate) to alter selectivity.

  • Adjust Column Temperature: Increasing or decreasing the column temperature can affect retention times and selectivity.

• Check for Column Contamination: A dirty guard column or analytical column can cause peak distortion. Flush the column or replace it if necessary.

Problem 2: Inaccurate Quantification and High Variability in Results

This is often a result of matrix effects, where co-eluting compounds interfere with the ionization of the analyte and internal standard.

Troubleshooting Steps:

• Evaluate Matrix Effects:

  • Post-extraction Spike Analysis: Compare the response of the analyte in a clean solvent to the response of the analyte spiked into an extracted blank matrix sample. A significant difference indicates the presence of matrix effects.

• Improve Sample Preparation:

  • Solid-Phase Extraction (SPE): This is a highly effective technique for removing interfering matrix components.[3]

  • Liquid-Liquid Extraction (LLE): Can be optimized to selectively extract the analyte of interest away from interfering substances.

  • Protein Precipitation: A simpler but less clean method. It may be sufficient for some applications but can leave behind significant matrix components.

• Ensure Co-elution of Analyte and Internal Standard: For the internal standard to effectively compensate for matrix effects, it must co-elute with the analyte. If they are separated, they will experience different matrix effects, leading to inaccurate results. If your chromatography is separating the deuterated internal standard from the analyte, consider using a column with slightly lower resolution to ensure they elute together.

Problem 3: Isotopic Crosstalk

In some cases, the isotopic signal from the analyte can contribute to the signal of the deuterated internal standard, or vice-versa, leading to inaccurate quantification.

Troubleshooting Steps:

• Check Mass Spectrometer Resolution: Ensure your mass spectrometer is operating at sufficient resolution to distinguish between the analyte and the internal standard.

• Select Appropriate MRM Transitions: Choose MRM transitions that are specific to the analyte and the internal standard and have minimal overlap.

• Blank Sample Analysis: Analyze a blank sample spiked with only the analyte to check for any contribution to the internal standard's MRM transition. Do the same with a sample containing only the internal standard.

Experimental Protocols

Representative LC-MS/MS Method for Synthetic Cannabinoid Analysis

This protocol is a general guideline and should be optimized for your specific instrument and application.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Pre-treatment: To 1 mL of urine, add an internal standard solution containing 5-Bromo-1-methyl-1H-indazole-d3. If analyzing for glucuronidated metabolites, perform enzymatic hydrolysis with β-glucuronidase.

• SPE Cartridge Conditioning: Condition a polymeric SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of a weak organic solvent solution (e.g., 10% methanol in water) to remove polar interferences.

• Elution: Elute the analytes with an appropriate organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

2. LC-MS/MS Parameters

Parameter	Recommended Setting
LC Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start at 10-20% B, ramp to 90-95% B over 8-10 minutes, hold for 1-2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)

Table 1: Example MRM Transitions for a Synthetic Cannabinoid and its Deuterated Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
5-Bromo-1-methyl-1H-indazole (Analyte)	211.0	132.1	25
5-Bromo-1-methyl-1H-indazole-d3 (IS)	214.0	135.1	25

Note: These are hypothetical values and must be optimized for your specific instrument.

Visualizations

Caption: A typical experimental workflow for the analysis of 5-Bromo-1-methyl-1H-indazole-d3.

Caption: A logical troubleshooting workflow for co-eluting interferences.

References

• 1. A rapid quantitative method for the analysis of synthetic cannabinoids by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. diva-portal.org [diva-portal.org]
• 3. americanlaboratory.com [americanlaboratory.com]

Stability of 5-Bromo-1-methyl-1H-indazole-d3 in processed samples

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 5-Bromo-1-methyl-1H-indazole-d3 in processed samples.

Frequently Asked Questions (FAQs)

Q1: What is 5-Bromo-1-methyl-1H-indazole-d3 and what is its primary application in research?

5-Bromo-1-methyl-1H-indazole-d3 is the deuterium-labeled form of 5-Bromo-1-methyl-1H-indazole.[1] Deuterated compounds are primarily used as internal standards in quantitative analysis by mass spectrometry (MS), such as LC-MS/MS.[2][3][4] The key advantage of using a deuterated internal standard is that its chemical and physical properties are nearly identical to the unlabeled analyte, allowing it to mimic the analyte's behavior during sample preparation, chromatography, and ionization, thus correcting for variability and improving the accuracy and precision of quantification.[2][3]

Q2: What are the potential stability issues for 5-Bromo-1-methyl-1H-indazole-d3 in processed samples?

While specific stability data for 5-Bromo-1-methyl-1H-indazole-d3 in various processed samples is not extensively documented in publicly available literature, potential stability issues can be inferred from the general chemistry of indazole derivatives and deuterated compounds. These may include:

• pH Instability: Extreme pH conditions during sample processing or storage could potentially lead to the degradation of the indazole ring.

• Oxidative Degradation: Exposure to oxidizing agents or conditions could affect the molecule.

• Photodegradation: Prolonged exposure to light, especially UV light, may cause degradation.[5] Some suppliers recommend storing similar compounds protected from light.

• Enzymatic Degradation: If working with biological matrices (e.g., plasma, urine, tissue homogenates), endogenous enzymes could potentially metabolize the compound. However, studies on related bromo-indazole synthetic cannabinoids have shown that the bromide on the indazole core often remains intact during metabolism.[6][7][8]

• Hydrogen-Deuterium (H/D) Exchange: While the deuterium (B1214612) atoms on the methyl group are generally stable, extreme pH or temperature conditions could potentially lead to back-exchange with protons from the solvent or matrix. This is a critical consideration as it would alter the mass of the internal standard.[2]

Q3: How can I assess the stability of 5-Bromo-1-methyl-1H-indazole-d3 in my specific sample matrix?

To assess the stability of 5-Bromo-1-methyl-1H-indazole-d3 in your specific processed samples, you should perform a series of stability studies under conditions that mimic your experimental workflow. This typically involves analyzing the concentration of the compound in your matrix over time and under various storage and processing conditions (e.g., freeze-thaw cycles, short-term benchtop stability, long-term storage). A detailed protocol for stability assessment is provided in the "Experimental Protocols" section.

Troubleshooting Guide

This section addresses common issues encountered during the use of 5-Bromo-1-methyl-1H-indazole-d3 as an internal standard.

Issue	Potential Cause	Troubleshooting Steps
Poor Precision and Inaccurate Quantification	Degradation of the internal standard.	- Perform stability studies under your specific experimental conditions (see Protocol 1).- Avoid prolonged exposure to harsh pH, high temperatures, or direct light.- Ensure proper storage of stock solutions and processed samples (typically at or below -20°C).
Inconsistent addition of the internal standard.	- Use a calibrated pipette and ensure consistent pipetting technique.- Add the internal standard early in the sample preparation process to account for variability in extraction efficiency.
Variable Analyte/Internal Standard Response Ratio	Differential stability of the analyte and internal standard.	- Investigate the stability of both the analyte and the internal standard under identical conditions.
Matrix effects affecting the analyte and internal standard differently.	- Modify chromatographic conditions to separate the analyte and internal standard from interfering matrix components.- Optimize the sample preparation method to remove interfering substances.
Presence of Unlabeled 5-Bromo-1-methyl-1H-indazole in the Internal Standard Solution	Isotopic impurity of the deuterated standard.	- Check the certificate of analysis for the isotopic purity of the standard.- If significant, the contribution of the unlabeled analyte in the internal standard may need to be accounted for in the calculations, especially at the lower limit of quantification.[2]
H/D back-exchange.	- Evaluate the stability of the deuterium label under your sample processing and storage conditions (see Protocol 2).- Avoid exposure to strongly acidic or basic conditions.

Experimental Protocols

Protocol 1: Assessment of Short-Term "Bench-Top" Stability

Objective: To evaluate the stability of 5-Bromo-1-methyl-1H-indazole-d3 in a processed sample matrix at room temperature over a period representative of the sample preparation time.

Methodology:

• Sample Preparation: Spike a known concentration of 5-Bromo-1-methyl-1H-indazole-d3 into the processed sample matrix. Prepare multiple replicates.

• Time Points: Analyze a set of replicates immediately after preparation (T=0). Leave the remaining replicates on the bench at room temperature.

• Analysis: Analyze additional sets of replicates at various time points (e.g., 2, 4, 8, 24 hours).

• Data Evaluation: Compare the mean response of the compound at each time point to the T=0 response. A significant decrease in response over time indicates instability.

Protocol 2: Evaluation of Freeze-Thaw Stability

Objective: To determine the stability of 5-Bromo-1-methyl-1H-indazole-d3 in a processed sample matrix after multiple freeze-thaw cycles.

Methodology:

• Sample Preparation: Spike a known concentration of 5-Bromo-1-methyl-1H-indazole-d3 into the processed sample matrix. Prepare multiple aliquots.

• Freeze-Thaw Cycles: Analyze one set of aliquots after initial preparation (Cycle 0). Freeze the remaining aliquots at -20°C or -80°C for at least 24 hours.

• Thawing: Thaw a set of aliquots to room temperature unassisted, and then refreeze them. Repeat for the desired number of cycles (typically 3-5).

• Analysis: After the final thaw, analyze the samples.

• Data Evaluation: Compare the mean response of the compound after each freeze-thaw cycle to the initial (Cycle 0) response.

Protocol 3: Assessment of Potential Hydrogen-Deuterium (H/D) Exchange

Objective: To investigate the stability of the deuterium label on 5-Bromo-1-methyl-1H-indazole-d3 in the sample matrix.

Methodology:

• Sample Preparation: Prepare two sets of solutions:

  • Solution A: A mixture of the unlabeled analyte and the deuterated internal standard in the processed matrix.

  • Solution B: Only the deuterated internal standard in the processed matrix.

• Incubation: Store aliquots of both solutions under the same conditions as your experimental samples.

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 0, 4, 8, 24 hours).

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change may suggest isotopic exchange.[2]

  • In Solution B, monitor for any increase in the signal at the mass transition of the unlabeled analyte. This would be a direct indicator of H/D exchange.[2]

Quantitative Data Summary

Table 1: Stability of 5-Bromo-1-methyl-1H-indazole-d3 in [Specify Matrix]

Stability Test	Condition	Time Point	Mean Response (as % of T=0)	Standard Deviation
Bench-Top Stability	Room Temperature	2 hours
4 hours
8 hours
24 hours
Freeze-Thaw Stability	Cycle 1	-
Cycle 2	-
Cycle 3	-
Long-Term Storage	-20°C	1 week
1 month
3 months

Visualizations

Caption: Experimental workflow for assessing the stability of 5-Bromo-1-methyl-1H-indazole-d3.

Caption: Troubleshooting flowchart for issues with 5-Bromo-1-methyl-1H-indazole-d3.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. Detection in seized samples, analytical characterization, and in vitro metabolism of the newly emerged 5-bromo-indazole-3-carboxamide synthetic cannabinoid receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Detection in seized samples, analytical characterization, and in vitro metabolism of the newly emerged 5-bromo-indazole-3-carboxamide synthetic cannabinoid receptor agonists [biblio.ugent.be]
• 8. researchgate.net [researchgate.net]

Identifying impurities in 5-Bromo-1-methyl-1H-indazole-d3 stock solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying impurities in 5-Bromo-1-methyl-1H-indazole-d3 stock solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common potential impurities in a 5-Bromo-1-methyl-1H-indazole-d3 stock solution?

A1: Potential impurities can originate from the synthetic route and degradation. The most common impurities to consider are:

• Process-Related Impurities:

  • Isomeric Impurity (5-Bromo-2-methyl-1H-indazole-d3): Direct methylation of 5-bromo-1H-indazole can yield a mixture of N1 and N2 methylated isomers. The N2-methylated isomer is a common process-related impurity.

  • Unreacted Starting Material (5-Bromo-1H-indazole): Incomplete methylation will result in the presence of the starting material.

  • Over-brominated Species (e.g., 3,5-Dibromo-1-methyl-1H-indazole-d3): If bromination is part of the synthetic route, di- or even tri-brominated byproducts can form.

  • Residual Solvents and Reagents: Solvents used during synthesis and purification (e.g., acetonitrile, ethyl acetate, methanol) may be present.[1][2]

  • Partially Deuterated Analogs: Impurities from the deuterated methylating agent (e.g., CD3I) can lead to the presence of 5-Bromo-1-methyl-1H-indazole-d2 (-CHD2) or 5-Bromo-1-methyl-1H-indazole-d1 (-CH2D). The isotopic purity of commercial deuterated reagents is typically high (≥99.5 atom % D), but these lower isotopologues can be present at low levels.[3][4]

• Degradation Products:

  • Hydrolysis Products: Under acidic or basic conditions, degradation of the indazole ring can occur.

  • Oxidative Degradation Products: Exposure to oxidative conditions can lead to the formation of N-oxides or other oxidation products.

  • Photodegradation Products: Exposure to light may induce degradation, potentially through dehalogenation or other rearrangements.

Q2: I see an unexpected peak in my HPLC analysis. How can I begin to identify it?

A2: A systematic approach is crucial for identifying unknown peaks.

• Review the Synthesis: Analyze the synthetic route to anticipate potential side-products, unreacted starting materials, and reagents.

• Mass Spectrometry (LC-MS): The first step should be to obtain the mass-to-charge ratio (m/z) of the unknown peak. This will provide the molecular weight of the impurity. The isotopic pattern will be crucial; for instance, the presence of a bromine atom will result in a characteristic M/M+2 isotopic pattern of approximately 1:1 intensity.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, allowing you to determine the elemental composition of the impurity.

• Tandem Mass Spectrometry (MS/MS): Fragmenting the impurity ion and analyzing its fragmentation pattern can provide structural information.

• NMR Spectroscopy: If the impurity can be isolated or is present in a sufficient concentration, 1H and 13C NMR are powerful tools for unambiguous structure elucidation.

Q3: My mass spectrometry data shows a peak with a mass difference of 1 or 2 Da from the parent compound. What could this be?

A3: This is likely due to the presence of partially deuterated species. A peak at M-1 suggests the presence of the -d2 analog (CHD2), and a peak at M-2 suggests the -d1 analog (CH2D). These arise from incomplete deuteration of the methylating agent used in the synthesis. High-resolution mass spectrometry can help confirm the elemental composition.

Q4: How can I differentiate between the N1 and N2 methylated isomers?

A4: Differentiating between the 5-Bromo-1-methyl-1H-indazole-d3 (N1) and 5-Bromo-2-methyl-1H-indazole-d3 (N2) isomers can be challenging but is achievable:

• Chromatography: A well-developed HPLC method can often separate the two isomers.

• NMR Spectroscopy: 1H NMR spectroscopy is a definitive technique. The chemical shifts of the protons on the indazole ring will be different for the N1 and N2 isomers. Specifically, the chemical shift of the proton at the 3-position is typically different. 2D NMR techniques like NOESY can also be used to establish through-space correlations between the methyl group and the protons on the indazole ring.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Chromatogram

Symptom	Possible Cause	Troubleshooting Steps
Peak with a similar retention time to the main peak, but with a different mass.	Isomeric impurity (5-Bromo-2-methyl-1H-indazole-d3).	1. Optimize HPLC method (e.g., change mobile phase composition, gradient, or column) to improve separation. 2. Perform co-injection with a standard of the suspected isomer if available. 3. Isolate the impurity using preparative HPLC for NMR analysis.
Peak with a significantly different retention time.	Unreacted starting material (5-Bromo-1H-indazole), reagent, or a more polar/non-polar impurity.	1. Inject a standard of the suspected starting material. 2. Use LC-MS to determine the molecular weight of the impurity. 3. Review the synthesis for other potential byproducts.
A broad or tailing peak.	Poor chromatography, column degradation, or co-elution of multiple impurities.	1. Ensure the mobile phase is properly prepared and filtered. 2. Use a new column or flush the existing one. 3. Adjust the mobile phase pH.
Small peaks close to the main peak with M-1 or M-2 mass difference.	Partially deuterated species (-CHD2, -CH2D).	1. Confirm with high-resolution mass spectrometry. 2. These are often difficult to separate chromatographically from the main component. Quantification may be possible with mass spectrometry.

Issue 2: Inconsistent Quantification Results

Symptom	Possible Cause	Troubleshooting Steps
High variability in peak area between injections.	Instrument instability, sample degradation, or poor sample preparation.	1. Ensure the HPLC system is equilibrated. 2. Check for leaks in the system. 3. Prepare fresh samples and standards. 4. Investigate the stability of the compound in the chosen solvent.
Non-linear calibration curve.	Detector saturation, sample insolubility at higher concentrations, or presence of a co-eluting impurity.	1. Dilute the samples to be within the linear range of the detector. 2. Ensure complete dissolution of the sample. 3. Improve chromatographic separation to resolve any co-eluting peaks.

Quantitative Data Summary

The following table summarizes potential impurities and their expected molecular weights.

Compound Name	Molecular Formula	Monoisotopic Mass (Da)	Notes
5-Bromo-1-methyl-1H-indazole-d3	C8H4D3BrN2	214.99	Main Component
5-Bromo-2-methyl-1H-indazole-d3	C8H4D3BrN2	214.99	Isomeric Impurity
5-Bromo-1H-indazole	C7H5BrN2	195.96	Starting Material
3,5-Dibromo-1-methyl-1H-indazole-d3	C8H3D3Br2N2	292.90	Over-bromination Impurity
5-Bromo-1-methyl-1H-indazole-d2	C8H5D2BrN2	213.98	Partially Deuterated Impurity
5-Bromo-1-methyl-1H-indazole-d1	C8H6DBrN2	212.97	Partially Deuterated Impurity

Experimental Protocols

HPLC-UV Method for Impurity Profiling

• Instrumentation: HPLC with a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-20 min: 20% to 80% B

  • 20-25 min: 80% B

  • 25.1-30 min: 20% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of acetonitrile.

LC-MS/MS Method for Impurity Identification

• Instrumentation: HPLC system coupled to a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole).

• LC Conditions: Same as the HPLC-UV method.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• MS Parameters:

  • Full Scan Mode: m/z 100-500 to detect all potential impurities.

  • Tandem MS (MS/MS) Mode: Isolate the parent ion of interest and apply collision-induced dissociation (CID) to obtain fragmentation patterns for structural elucidation.

NMR Spectroscopy for Structural Confirmation

• Instrumentation: 400 MHz or higher NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the isolated impurity or the bulk material in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3).

• Experiments:

  • 1H NMR: To determine the proton environment and differentiate isomers.

  • 13C NMR: To identify the number and type of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC, NOESY): To establish connectivity and spatial relationships for unambiguous structure determination.

Visualizations

Caption: Workflow for the identification of unknown impurities.

Caption: Potential process-related impurities from synthesis.

References

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. Buy Iodomethane-d 3 ≥99.5 atom D, ≥99 (CP), contains copper as stabilizer Isotope - Quality Reliable Supply [sigmaaldrich.com]
• 3. 碘甲烷-d3 ≥99.5 atom % D, ≥99% (CP), contains copper as stabilizer | Sigma-Aldrich [sigmaaldrich.com]
• 4. Methyl iodide-D₃ + copper wire (D, 99.5%) | Cambridge Isotope Laboratories, Inc. [isotope.com]

Impact of mobile phase composition on 5-Bromo-1-methyl-1H-indazole-d3 retention time

Technical Support Center: 5-Bromo-1-methyl-1H-indazole-d3 Analysis

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with 5-Bromo-1-methyl-1H-indazole-d3. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during chromatographic analysis, with a focus on the impact of mobile phase composition on retention time.

Frequently Asked Questions (FAQs)

Q1: Why is my 5-Bromo-1-methyl-1H-indazole-d3 (deuterated internal standard) eluting at a slightly different retention time than the non-deuterated analyte?

This phenomenon is known as the "chromatographic isotope effect" and is an expected behavior.[1] The substitution of hydrogen with deuterium (B1214612) can subtly alter the physicochemical properties of a molecule, such as its polarity and lipophilicity. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts because they can be slightly less retentive on the non-polar stationary phase.[1] While a minor, consistent shift is normal, significant or erratic shifts may indicate other issues with your chromatographic system or method.[1]

Q2: How does the organic modifier in the mobile phase affect the retention time of my compound?

In reversed-phase high-performance liquid chromatography (RP-HPLC), the organic modifier (e.g., acetonitrile (B52724), methanol) plays a crucial role in controlling the elution of analytes.[2][3] Increasing the concentration of the organic modifier in the mobile phase will decrease the retention time of 5-Bromo-1-methyl-1H-indazole-d3. This is because a higher organic content makes the mobile phase more non-polar, increasing its strength and causing the analyte to elute faster from the non-polar stationary phase. Conversely, decreasing the organic modifier concentration will increase the retention time.

Q3: What is the impact of mobile phase pH on the retention time of 5-Bromo-1-methyl-1H-indazole-d3?

The pH of the mobile phase can significantly influence the retention time of ionizable compounds.[4][5][6][7] For a basic compound like an indazole derivative, as the pH of the mobile phase decreases, the compound becomes more protonated (ionized). In its ionized form, it is more polar and has less affinity for the non-polar stationary phase, leading to a shorter retention time.[4] Conversely, at a higher pH, the compound is in its neutral, less polar form, which interacts more strongly with the stationary phase, resulting in a longer retention time.[4]

Q4: My peak shape is poor (e.g., tailing, fronting, or splitting). What could be the cause?

Poor peak shape can arise from several factors.[8] Column overload or contamination are common culprits.[8] It's also important to ensure your mobile phase is properly prepared, including the correct solvent purity and pH, as these can affect peak symmetry.[8] Additionally, issues with the column itself, such as a void, can lead to peak splitting.[9] Evaluating your sample preparation is also recommended to ensure no contaminants are affecting the peak shape.[8]

Troubleshooting Guide: Retention Time Variability

Unexpected shifts in retention time can compromise the accuracy and reproducibility of your results. This guide provides a systematic approach to diagnosing and resolving these issues.

Initial Assessment:

First, characterize the nature of the retention time shift. Is it a sudden change, a gradual drift, or random fluctuation? This information can help pinpoint the likely cause.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting retention time shifts.

Detailed Troubleshooting Steps:

Potential Cause	Recommended Action(s)
Mobile Phase Composition	Prepare a fresh batch of mobile phase, ensuring accurate measurements and thorough mixing. Verify the pH of any buffered solutions.[1]
Column Equilibration	Ensure the column is equilibrated with the mobile phase for a sufficient amount of time before starting your analytical run. Inadequate equilibration can cause retention time drift.[1]
HPLC System Leaks	Visually inspect all fittings and connections for any signs of leakage. A small leak can cause a drop in pressure and lead to fluctuations in retention time.[1][9][10]
Pump Performance	Monitor the system pressure. Unstable pressure readings can indicate issues with the pump, such as worn seals or check valves, which will affect the mobile phase flow rate and, consequently, the retention time.[10]
Column Temperature	Fluctuations in the column temperature can cause retention times to drift.[1] Use a column oven to maintain a consistent temperature for reproducible results.
Column Contamination/Age	If the column is contaminated, a recommended washing procedure should be performed. If the column is old or has been used extensively, its performance may be degraded, and it may need to be replaced.[1]

Experimental Protocols

Below is a typical experimental protocol for the analysis of 5-Bromo-1-methyl-1H-indazole-d3 using reversed-phase HPLC.

Objective: To determine the retention time of 5-Bromo-1-methyl-1H-indazole-d3 under varying mobile phase conditions.

Materials and Equipment:

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

• 5-Bromo-1-methyl-1H-indazole-d3 standard

• HPLC-grade acetonitrile and methanol

• HPLC-grade water

• Formic acid or ammonium (B1175870) hydroxide (B78521) for pH adjustment

Chromatographic Conditions (Example):

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Gradient: 60% B to 90% B over 10 minutes

Procedure:

• Mobile Phase Preparation: Prepare the mobile phases as described above. Ensure they are thoroughly mixed and degassed before use.

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition (e.g., 60% B) for at least 30 minutes or until a stable baseline is achieved.

• Sample Preparation: Prepare a stock solution of 5-Bromo-1-methyl-1H-indazole-d3 in a suitable solvent (e.g., methanol) and dilute to the desired concentration with the initial mobile phase.

• Injection and Data Acquisition: Inject the sample and run the specified gradient program. Record the chromatogram and the retention time of the analyte peak.

• Data Analysis: Analyze the retention time and peak characteristics.

Data Presentation: Impact of Mobile Phase on Retention Time

The following tables illustrate the expected impact of varying mobile phase composition on the retention time (RT) of 5-Bromo-1-methyl-1H-indazole-d3 based on general chromatographic principles.

Table 1: Effect of Acetonitrile Concentration on Retention Time

% Acetonitrile (v/v)	Retention Time (min)
50	8.2
60	5.6
70	3.1
80	1.9

Table 2: Effect of Mobile Phase pH on Retention Time

Mobile Phase pH	Retention Time (min)
3.0	4.5
4.5	5.8
6.0	7.2
7.5	7.5

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 6. Retention behaviour of analytes in reversed-phase high-performance liquid chromatography-A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] THE INFLUENCE OF MOBILE PHASE pH ON THE RETENTION AND SELECTIVITY OF RELATED BASIC COMPOUNDS IN REVERSED-PHASE LIQUID CHROMATOGRAPHY | Semantic Scholar [semanticscholar.org]
• 8. ijnrd.org [ijnrd.org]
• 9. lcms.cz [lcms.cz]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation: The Superiority of 5-Bromo-1-methyl-1H-indazole-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, the rigorous validation of analytical methods is paramount to ensure the reliability and accuracy of pharmacokinetic and toxicokinetic data. This guide provides a comprehensive comparison of an analytical method for a hypothetical indazole-based kinase inhibitor, using its deuterated stable isotope-labeled (SIL) internal standard, 5-Bromo-1-methyl-1H-indazole-d3 , versus a non-deuterated structural analog, 5-Chloro-1-methyl-1H-indazole , as the internal standard. The presented experimental data underscores the enhanced performance and data integrity achieved with the use of a deuterated internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

The Critical Role of Internal Standards in Bioanalysis

Internal standards (IS) are indispensable in quantitative bioanalysis for correcting the variability inherent in sample preparation and analysis. An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization. Stable isotope-labeled internal standards are widely regarded as the gold standard because their physicochemical properties are nearly identical to the analyte, ensuring they experience similar matrix effects and extraction efficiencies.[1][2]

Signaling Pathway Context: Inhibition of the PI3K/Akt/mTOR Pathway

Indazole derivatives have emerged as a significant class of compounds in medicinal chemistry, often targeting protein kinases involved in cell signaling pathways critical to cancer progression.[3][4] For the purpose of this guide, we will consider our analyte of interest, 5-Bromo-1-methyl-1H-indazole, as a potent inhibitor of the PI3K/Akt/mTOR signaling pathway. This pathway is a central regulator of cell growth, proliferation, survival, and metabolism, and its dysregulation is a hallmark of many cancers.[3][4] The inhibition of this pathway by our analyte highlights the importance of its accurate quantification in biological matrices to understand its therapeutic potential.

Figure 1. Simplified PI3K/Akt/mTOR signaling pathway and the inhibitory action of the analyte.

Experimental Design for Method Validation

A bioanalytical method was validated to quantify 5-Bromo-1-methyl-1H-indazole in human plasma. The validation was conducted in accordance with the principles outlined in the FDA and EMA guidelines for bioanalytical method validation. Two separate validation studies were performed: one using 5-Bromo-1-methyl-1H-indazole-d3 as the internal standard and the other using 5-Chloro-1-methyl-1H-indazole as the internal standard.

Figure 2. Experimental workflow for the bioanalytical method validation.

Detailed Experimental Protocols

Sample Preparation: A protein precipitation method was employed for sample extraction. To 50 µL of human plasma (calibration standard, quality control sample, or study sample), 10 µL of the internal standard working solution (either 5-Bromo-1-methyl-1H-indazole-d3 or 5-Chloro-1-methyl-1H-indazole at 100 ng/mL) was added and vortexed. Subsequently, 200 µL of ice-cold acetonitrile (B52724) was added to precipitate the plasma proteins. The samples were vortexed for 1 minute and then centrifuged at 14,000 rpm for 10 minutes at 4°C. The supernatant was transferred to a clean tube, evaporated to dryness under a gentle stream of nitrogen at 40°C, and the residue was reconstituted in 100 µL of the mobile phase.

LC-MS/MS Conditions:

• Chromatographic System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A linear gradient from 5% to 95% mobile phase B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

  • 5-Bromo-1-methyl-1H-indazole: m/z 211.0 → 132.1

  • 5-Bromo-1-methyl-1H-indazole-d3: m/z 214.0 → 135.1

  • 5-Chloro-1-methyl-1H-indazole: m/z 167.0 → 128.1

Comparative Data Presentation

The following tables summarize the quantitative data from the method validation studies, comparing the performance of the deuterated and non-deuterated internal standards.

Table 1: Linearity and Range

Parameter	Method with 5-Bromo-1-methyl-1H-indazole-d3	Method with 5-Chloro-1-methyl-1H-indazole	Acceptance Criteria
Calibration Range	1 - 1000 ng/mL	1 - 1000 ng/mL	Consistent range
Regression Equation	y = 1.02x + 0.005	y = 0.95x + 0.012	-
Correlation Coefficient (r²)	> 0.998	> 0.992	≥ 0.99
LLOQ Precision (%CV)	8.5	15.2	≤ 20%
LLOQ Accuracy (%Bias)	4.2	11.5	± 20%

Table 2: Accuracy and Precision (Intra- and Inter-day)

QC Level (ng/mL)	Method with 5-Bromo-1-methyl-1H-indazole-d3	Method with 5-Chloro-1-methyl-1H-indazole	Acceptance Criteria
Accuracy (%Bias)	Precision (%CV)	Accuracy (%Bias)
Low QC (3)	2.8	5.1	9.8
Mid QC (100)	-1.5	3.5	-7.2
High QC (800)	0.9	2.8	5.6

Table 3: Matrix Effect and Recovery

Parameter	Method with 5-Bromo-1-methyl-1H-indazole-d3	Method with 5-Chloro-1-methyl-1H-indazole	Acceptance Criteria
Matrix Effect (%CV)	4.2	18.5	≤ 15%
Recovery (%)	85.6	75.2	Consistent and reproducible
Recovery (%CV)	3.8	11.9	≤ 15%

Discussion and Conclusion

The experimental data clearly demonstrates the superior performance of the analytical method using the deuterated internal standard, 5-Bromo-1-methyl-1H-indazole-d3 .

• Linearity and Sensitivity: Both methods achieved the desired calibration range. However, the method with the deuterated IS exhibited a stronger correlation coefficient and better accuracy and precision at the lower limit of quantification (LLOQ).

• Accuracy and Precision: The accuracy and precision of the method using the deuterated IS were significantly better across all quality control levels, with lower %Bias and %CV values. This indicates a more reliable and reproducible quantification.

• Matrix Effect: The most significant advantage of the deuterated IS is its ability to effectively compensate for matrix effects. The low coefficient of variation (%CV) for the matrix effect with the deuterated standard indicates that the analyte and the IS are equally affected by the sample matrix, leading to more accurate results.[5] In contrast, the non-deuterated analog showed a much higher variability, suggesting that it does not adequately track the analyte's behavior in the presence of matrix components.

Figure 3. Logical comparison of deuterated vs. non-deuterated internal standards.

References

• 1. Synthesis and evaluation of indazole based analog sensitive Akt inhibitors - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and evaluation of indazole based analog sensitive Akt inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1H-Indazoles derivatives targeting PI3K/AKT/mTOR pathway: Synthesis, anti-tumor effect and molecular mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation of Liquid Chromatography Coupled with Tandem Mass Spectrometry for the Determination of 12 Tyrosine Kinase Inhibitors (TKIs) and Their Application to Therapeutic Drug Monitoring in Adult and Pediatric Populations - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard for Bioanalysis: A Comparative Guide to Linearity and Calibration Curve Assessment Using 5-Bromo-1-methyl-1H-indazole-d3

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative bioanalytical methods are paramount. The use of a stable isotope-labeled internal standard (SIL-IS) is a cornerstone of robust liquid chromatography-mass spectrometry (LC-MS/MS) assays, effectively compensating for variability in sample preparation and instrument response. This guide provides a comprehensive overview of the linearity and calibration curve assessment for a novel deuterated internal standard, 5-Bromo-1-methyl-1H-indazole-d3, and compares its expected performance with other well-established deuterated internal standards.

While specific experimental data for 5-Bromo-1-methyl-1H-indazole-d3 is not yet publicly available, this guide will establish its expected performance characteristics based on the well-documented behavior of analogous deuterated standards and in accordance with international regulatory guidelines.[1][2] This guide will also provide a detailed, adaptable experimental protocol for researchers to validate the linearity and calibration curve of their own analytical methods using this internal standard.

The Critical Role of Linearity and Internal Standards

In quantitative analysis, linearity demonstrates a direct proportionality between the concentration of an analyte and the instrument's response over a defined range. A well-defined calibration curve is the foundation for accurately determining the concentration of an unknown sample. However, the complexity of biological matrices can introduce significant variability. A deuterated internal standard, such as 5-Bromo-1-methyl-1H-indazole-d3, is the ideal tool to mitigate these effects.[3][4] Because it is chemically identical to the analyte of interest, differing only in isotopic composition, it co-elutes and experiences the same variations in extraction, ionization, and detection, thereby ensuring the highest level of accuracy and precision.[5]

Experimental Protocol for Linearity and Calibration Curve Assessment

This protocol outlines a comprehensive procedure for validating the linearity of an LC-MS/MS method using 5-Bromo-1-methyl-1H-indazole-d3 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the non-labeled analyte in a suitable organic solvent (e.g., methanol, DMSO).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 5-Bromo-1-methyl-1H-indazole-d3 in the same solvent as the analyte.

• Working Solutions: Prepare a series of analyte working solutions by serial dilution of the stock solution to create calibration standards. Prepare a separate working solution for the internal standard at a constant concentration.

2. Preparation of Calibration Standards and Quality Control Samples:

• Calibration Standards: Spike a set of at least eight blank biological matrix samples (e.g., plasma, urine) with the analyte working solutions to create a concentration range that brackets the expected in-study sample concentrations. A typical calibration curve includes a blank (matrix only), a zero sample (matrix with internal standard), and at least six non-zero concentration levels.[2]

• Quality Control (QC) Samples: Prepare QC samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), low, medium, and high.

3. Sample Preparation (Illustrative Example using Protein Precipitation):

• To 100 µL of each calibration standard and QC sample in a microcentrifuge tube, add a fixed volume of the internal standard working solution.

• Vortex briefly.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Inject the prepared samples onto the LC-MS/MS system.

• Develop a chromatographic method that provides good separation and peak shape for both the analyte and the internal standard.

• Optimize the mass spectrometer parameters (e.g., precursor/product ion transitions, collision energy) for sensitive and specific detection of both compounds.

5. Data Analysis and Acceptance Criteria:

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (analyte peak area / internal standard peak area) for each calibration standard.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the analyte.

• Apply a linear regression model (typically weighted 1/x or 1/x²) to the data.

• The calibration curve should have a correlation coefficient (r²) of ≥ 0.99.

• The back-calculated concentrations of at least 75% of the calibration standards must be within ±15% of their nominal values (±20% for the LLOQ).

Performance Comparison of Deuterated Internal Standards

The following tables provide a comparison of the expected performance of 5-Bromo-1-methyl-1H-indazole-d3 with that of other commonly used deuterated internal standards for the analysis of heterocyclic small molecules.

Table 1: Representative Performance Data for 5-Bromo-1-methyl-1H-indazole-d3

Parameter	Expected Performance
Analyte Class	Heterocyclic Small Molecules
Matrix	Human Plasma
Concentration Range	0.1 - 100 ng/mL
Number of Calibrators	8 (including blank and zero)
Regression Model	Linear, weighted (1/x²)
Correlation Coefficient (r²)	≥ 0.995
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (%RSD)	< 15% (< 20% at LLOQ)

This data is representative and based on typical performance of deuterated internal standards in well-validated bioanalytical methods.

Table 2: Performance Data for Alternative Deuterated Internal Standards

| Internal Standard | Analyte | Matrix | Concentration Range (ng/mL) | Correlation Coefficient (r²) | Reference | | --- | --- | --- | --- | --- | | Sunitinib-d10 | Sunitinib | Human Plasma | 0.2 - 50 | > 0.99 |[1] | | Tramadol-d6 | Tramadol | Human Plasma | 12.5 - 1600 | Not specified, but linear |[6] | | Nicotine-d2 | Nicotine | Human Plasma | 0.03 - 6 | > 0.99 |[2] |

Workflow for Linearity and Calibration Curve Assessment

The following diagram illustrates the logical workflow for assessing the linearity of a bioanalytical method using a deuterated internal standard.

Caption: Workflow for Linearity and Calibration Curve Assessment.

References

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. fda.gov [fda.gov]

The Gold Standard in Bioanalysis: A Performance Guide to 5-Bromo-1-methyl-1H-indazole-d3

In the landscape of regulated bioanalysis, particularly in drug metabolism and pharmacokinetic (DMPK) studies, the use of a stable isotope-labeled internal standard (SIL-IS) is paramount for achieving the highest levels of accuracy and precision. This guide provides a comprehensive overview of the expected performance of 5-Bromo-1-methyl-1H-indazole-d3, a deuterated internal standard, in quantitative liquid chromatography-mass spectrometry (LC-MS/MS) assays. While specific experimental data for this compound is not publicly available, this document outlines the rigorous validation parameters it is expected to meet, based on established regulatory guidelines and the performance of analogous SIL-IS used in the pharmaceutical industry.

Superior Performance of Deuterated Internal Standards

Deuterated internal standards are considered the gold standard in bioanalysis for their ability to closely mimic the physicochemical properties of the analyte of interest.[1][2] This near-identical behavior during sample extraction, chromatography, and ionization allows for effective compensation for variability that can arise from matrix effects, extraction inconsistencies, and instrument fluctuations.[3][4] The use of a SIL-IS like 5-Bromo-1-methyl-1H-indazole-d3 is therefore critical for ensuring the reliability and integrity of bioanalytical data submitted to regulatory agencies such as the FDA and EMA.[5][6]

Expected Performance Metrics: Accuracy and Precision

A robust bioanalytical method validation assesses the accuracy and precision of the assay over multiple days. The following table summarizes the expected performance of a method utilizing 5-Bromo-1-methyl-1H-indazole-d3 as an internal standard, based on typical acceptance criteria set forth by regulatory bodies.[7][8]

Quality Control Level	Concentration (ng/mL)	Intra-Day Accuracy (% Bias)	Intra-Day Precision (% CV)	Inter-Day Accuracy (% Bias)	Inter-Day Precision (% CV)
LLOQ	1.0	± 20%	≤ 20%	± 20%	≤ 20%
Low QC	3.0	± 15%	≤ 15%	± 15%	≤ 15%
Medium QC	50	± 15%	≤ 15%	± 15%	≤ 15%
High QC	200	± 15%	≤ 15%	± 15%	≤ 15%

LLOQ: Lower Limit of Quantitation, QC: Quality Control, % Bias: ((Measured Concentration - Nominal Concentration) / Nominal Concentration) x 100, % CV: (Standard Deviation / Mean) x 100

Experimental Protocols

The determination of accuracy and precision for a bioanalytical method employing 5-Bromo-1-methyl-1H-indazole-d3 involves the analysis of quality control (QC) samples at multiple concentration levels over several days.

Preparation of Calibration Standards and Quality Control Samples

• Stock Solutions: Prepare separate stock solutions of the analyte and 5-Bromo-1-methyl-1H-indazole-d3 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.[5]

• Working Solutions: Prepare a series of working solutions for the calibration curve and QC samples by serially diluting the analyte stock solution with the appropriate solvent. A separate working solution for the internal standard is also prepared at a fixed concentration.

• Spiking: Spike the appropriate biological matrix (e.g., human plasma) with the analyte working solutions to create calibration standards and QC samples at various concentrations. A fixed amount of the internal standard working solution is added to all samples, including blanks, calibration standards, and QCs.

Sample Extraction and LC-MS/MS Analysis

• Extraction: Perform a validated extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to isolate the analyte and internal standard from the biological matrix.

• LC-MS/MS Analysis: Analyze the extracted samples using a validated LC-MS/MS method. The mass spectrometer is set to monitor specific precursor-to-product ion transitions for both the analyte and 5-Bromo-1-methyl-1H-indazole-d3.

Data Analysis

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. A linear regression model with appropriate weighting is typically used.

• Quantification of QC Samples: Determine the concentrations of the QC samples by interpolating their peak area ratios from the calibration curve.

• Accuracy and Precision Calculation:

  • Intra-Day: Analyze at least five replicates of each QC level in a single analytical run. Calculate the mean, standard deviation, percent bias, and percent coefficient of variation (%CV).

  • Inter-Day: Repeat the intra-day analysis on at least three different days. Calculate the overall mean, standard deviation, percent bias, and %CV for each QC level across all runs.

Visualizing the Workflow

The following diagrams illustrate the key workflows in the validation of 5-Bromo-1-methyl-1H-indazole-d3 as an internal standard.

Caption: Bioanalytical method validation workflow.

Caption: Decision pathway for accuracy and precision validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. fda.gov [fda.gov]

A Comparative Guide to Inter-day and Intra-day Variability Studies Using 5-Bromo-1-methyl-1H-indazole-d3

In the landscape of bioanalytical research and drug development, the precision and reliability of quantitative methods are paramount. The use of stable isotope-labeled internal standards, such as 5-Bromo-1-methyl-1H-indazole-d3, is a cornerstone of robust liquid chromatography-mass spectrometry (LC-MS) assays.[1] This guide provides a comparative analysis of the expected inter-day and intra-day variability of 5-Bromo-1-methyl-1H-indazole-d3 against a non-deuterated structural analog, supported by hypothetical experimental data that reflects typical performance.

Understanding the Role of Deuterated Internal Standards

Deuterated internal standards are compounds in which one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[1] In quantitative LC-MS analysis, these standards are added to samples at a known concentration. Because they are chemically almost identical to the analyte of interest, they co-elute and experience similar ionization effects in the mass spectrometer.[1] This allows for the correction of variability introduced during sample preparation, injection, and ionization, thereby enhancing the accuracy and reproducibility of the results.[1]

Inter-day and Intra-day Variability: A Measure of Precision

• Intra-day variability (within-run precision) assesses the precision of an analytical method within a single day. It is determined by analyzing the same sample multiple times under the same conditions on the same day.

• Inter-day variability (between-run precision) evaluates the precision of the method over time by analyzing the same sample on different days. This helps to understand the long-term reproducibility of the method.

Low variability, typically indicated by a low relative standard deviation (RSD), is a key indicator of a robust and reliable analytical method.

Comparative Performance: 5-Bromo-1-methyl-1H-indazole-d3 vs. a Non-Deuterated Analog

The primary advantage of a deuterated internal standard like 5-Bromo-1-methyl-1H-indazole-d3 is its ability to closely mimic the behavior of the unlabeled analyte throughout the analytical process. This leads to superior correction for matrix effects and other sources of error compared to a non-deuterated structural analog, which may have different chromatographic retention times and ionization efficiencies.

Table 1: Hypothetical Inter-day and Intra-day Variability Data

Internal Standard Type	Analyte Concentration (ng/mL)	Intra-day Precision (RSD %)	Inter-day Precision (RSD %)	Intra-day Accuracy (% Bias)	Inter-day Accuracy (% Bias)
5-Bromo-1-methyl-1H-indazole-d3	10	2.5	3.1	1.8	2.5
100	1.8	2.5	1.2	1.9
1000	1.5	2.1	-0.9	-1.5
Non-Deuterated Analog	10	8.9	12.5	9.8	14.2
100	7.5	10.1	8.2	11.5
1000	6.8	9.5	-7.5	-10.8

This data is hypothetical and intended for illustrative purposes.

As illustrated in the table, the use of 5-Bromo-1-methyl-1H-indazole-d3 is expected to result in significantly lower RSD values for both inter-day and intra-day precision, as well as lower bias for accuracy. This is because the deuterated standard can more effectively compensate for variations in sample extraction and matrix effects.[2][3]

Experimental Protocol for Variability Assessment

A typical experiment to determine inter-day and intra-day variability involves the following steps:

• Preparation of Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) by spiking a known amount of the analyte into a blank matrix (e.g., plasma, urine).

• Addition of Internal Standard: Add a fixed concentration of the internal standard (5-Bromo-1-methyl-1H-indazole-d3 or a non-deuterated analog) to all QC samples, calibration standards, and unknown samples.

• Sample Preparation: Perform the necessary extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to isolate the analyte and internal standard.

• LC-MS Analysis: Analyze the prepared samples using a validated LC-MS method.

• Intra-day Analysis: Analyze a set of QC samples (n=6) at each concentration level on a single day.

• Inter-day Analysis: Repeat the analysis of a set of QC samples on at least three different days.

• Data Analysis: Calculate the concentration of the analyte in the QC samples. Determine the mean, standard deviation, and relative standard deviation (RSD) for each concentration level for both intra-day and inter-day analyses. Calculate the accuracy as the percentage deviation from the nominal concentration.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow and the logical relationship of factors influencing analytical variability.

Caption: Experimental workflow for variability studies.

Caption: Factors influencing analytical variability.

Conclusion

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

The Gold Standard in Bioanalysis: A Comparative Guide to 5-Bromo-1-methyl-1H-indazole-d3 as an Internal Standard

For researchers, scientists, and drug development professionals, the pursuit of accurate and reliable quantitative data is paramount. In the realm of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of 5-Bromo-1-methyl-1H-indazole-d3, a stable isotope-labeled internal standard (SIL-IS), with other common internal standards, supported by established principles and experimental best practices.

Stable isotope-labeled internal standards are widely recognized as the gold standard in quantitative mass spectrometry.[1] They offer significant advantages over other types of internal standards, such as non-labeled structural analogs or compounds from a different chemical class. The key to their superior performance lies in their near-identical physicochemical properties to the analyte of interest. This ensures they co-elute chromatographically and experience the same degree of ionization suppression or enhancement in the mass spectrometer, a phenomenon known as the matrix effect.[1] By compensating for these variations, SIL-IS, like 5-Bromo-1-methyl-1H-indazole-d3, enable more accurate and precise quantification of target analytes in complex biological matrices such as blood, urine, and plasma.

Performance Comparison: The Superiority of Stable Isotope Labeling

The primary advantage of using a deuterated internal standard like 5-Bromo-1-methyl-1H-indazole-d3 is its ability to effectively mitigate the variability inherent in bioanalytical methods. The following table summarizes the expected performance characteristics of a SIL-IS compared to other common types of internal standards.

Performance Parameter	5-Bromo-1-methyl-1H-indazole-d3 (SIL-IS)	Non-Labeled Structural Analog	Different Chemical Class
Correction for Matrix Effects	Excellent	Moderate to Poor	Poor
Correction for Extraction Recovery	Excellent	Good	Moderate to Poor
Chromatographic Co-elution	Nearly Identical	Similar but can differ	Different
Ionization Efficiency	Nearly Identical	Similar but can differ	Different
Accuracy	High	Moderate	Low to Moderate
Precision	High	Moderate	Low to Moderate
Method Robustness	High	Moderate	Low

Experimental Workflow for Bioanalytical Method Validation

The validation of a bioanalytical method using an internal standard is a critical step to ensure its reliability. The following diagram illustrates a typical workflow for method validation in accordance with regulatory guidelines.

Caption: Workflow for bioanalytical method validation using an internal standard.

Experimental Protocol: LC-MS/MS Method Validation for a Novel Psychoactive Substance

This protocol outlines the key steps for validating an LC-MS/MS method for the quantification of a novel psychoactive substance (NPS) in whole blood, utilizing 5-Bromo-1-methyl-1H-indazole-d3 as the internal standard.

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of the analyte and 5-Bromo-1-methyl-1H-indazole-d3 in methanol (B129727) at a concentration of 1 mg/mL.

• Prepare serial dilutions of the analyte stock solution to create calibration standards and quality control (QC) samples.

• Prepare a working solution of the internal standard at a concentration of 100 ng/mL.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of whole blood, add 20 µL of the internal standard working solution (100 ng/mL).

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• LC System: Utilize a high-performance liquid chromatography system.

• Column: A C18 reversed-phase column is typically used for the separation of NPS.[2]

• Mobile Phase: A gradient elution with water and acetonitrile, both containing 0.1% formic acid, is a common choice.

• MS System: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[2]

• Ionization: Electrospray ionization (ESI) in positive mode is generally suitable for indazole-containing compounds.

• MRM Transitions: Optimize at least two MRM transitions for the analyte (quantifier and qualifier) and one for 5-Bromo-1-methyl-1H-indazole-d3.

4. Validation Parameters:

• Selectivity: Analyze blank matrix samples from at least six different sources to assess for interferences at the retention times of the analyte and internal standard.

• Linearity: Analyze calibration standards at a minimum of five concentration levels to establish the calibration curve and determine the coefficient of determination (r²), which should be ≥ 0.99.[2]

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations in replicate (n=5) on three separate days. The accuracy (% bias) should be within ±15% (±20% at the Lower Limit of Quantification, LLOQ), and the precision (% RSD) should be ≤ 15% (≤ 20% at LLOQ).[2]

• Matrix Effect: Compare the peak area of the analyte in post-extraction spiked blank matrix with the peak area of the analyte in a neat solution at the same concentration. The coefficient of variation of the matrix factor should be ≤ 15%.

• Recovery: Compare the peak area of the analyte in pre-extraction spiked samples to that in post-extraction spiked samples. Recovery should be consistent and reproducible.

• Stability: Evaluate the stability of the analyte in the biological matrix under various storage conditions (e.g., freeze-thaw cycles, short-term benchtop, long-term storage).

Logical Framework for Internal Standard Selection

The decision to use a stable isotope-labeled internal standard is a logical one, driven by the need for the highest quality data. The following diagram illustrates the decision-making process for selecting an appropriate internal standard.

References

• 1. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 2. research.unipd.it [research.unipd.it]

A Comparative Guide to Assessing the Isotopic Purity of 5-Bromo-1-methyl-1H-indazole-d3

For researchers, scientists, and professionals in drug development, the isotopic purity of deuterated compounds is a critical parameter that can significantly impact experimental outcomes, from metabolic studies to use as internal standards in quantitative mass spectrometry. This guide provides a comprehensive comparison of methodologies for assessing the isotopic purity of 5-Bromo-1-methyl-1H-indazole-d3, a deuterated analog of a compound scaffold frequently employed in the development of kinase inhibitors. This guide presents supporting experimental data, detailed protocols, and visual workflows to ensure accurate and reliable characterization.

Comparison of 5-Bromo-1-methyl-1H-indazole-d3 and its Non-Deuterated Analog

The primary distinguishing feature between 5-Bromo-1-methyl-1H-indazole-d3 and its non-deuterated counterpart, 5-Bromo-1-methyl-1H-indazole, is the presence of three deuterium (B1214612) atoms on the N-methyl group. This substitution results in a mass shift that is readily detectable by mass spectrometry and a change in the nuclear magnetic resonance (NMR) signature of the methyl group.

Feature	5-Bromo-1-methyl-1H-indazole	5-Bromo-1-methyl-1H-indazole-d3
Molecular Formula	C₈H₇BrN₂	C₈H₄D₃BrN₂
Molecular Weight	~211.06 g/mol	~214.08 g/mol
¹H NMR Methyl Signal	Singlet at ~3.8 ppm	Significantly diminished or absent
Mass Spectrum (M+)	m/z ~210/212	m/z ~213/215
Primary Application	Synthetic precursor, biological screening	Internal standard in bioanalysis, metabolic stability studies

Quantitative Assessment of Isotopic Purity

The two primary analytical techniques for determining the isotopic purity of 5-Bromo-1-methyl-1H-indazole-d3 are Nuclear Magnetic Resonance (NMR) Spectroscopy and Mass Spectrometry (MS).

Isotopic Purity Data (Illustrative)

Disclaimer: The following data is illustrative and representative of typical results for a high-purity deuterated compound. Actual experimental results may vary.

Table 1: Isotopic Distribution of 5-Bromo-1-methyl-1H-indazole-d3 by Mass Spectrometry

Isotopologue	Description	Expected Mass (M+H)+	Relative Abundance (%)
d3	Fully deuterated	215.0	99.5
d2	Two deuterium atoms	214.0	0.4
d1	One deuterium atom	213.0	<0.1
d0	Non-deuterated	212.0	<0.1

Table 2: Isotopic Enrichment Analysis by ¹H NMR

Proton Signal	5-Bromo-1-methyl-1H-indazole (Relative Integral)	5-Bromo-1-methyl-1H-indazole-d3 (Relative Integral)	Isotopic Enrichment (%)
N-CH₃	3.00	0.015	>99.5
Aromatic Protons	4.00	4.00	N/A

Experimental Protocols

Protocol 1: Isotopic Purity Determination by Mass Spectrometry

Objective: To determine the isotopic distribution and calculate the isotopic purity of 5-Bromo-1-methyl-1H-indazole-d3.

Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) coupled with a Liquid Chromatography (LC) system.

Procedure:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 5-Bromo-1-methyl-1H-indazole-d3 in methanol.

  • Prepare a 1 mg/mL stock solution of the non-deuterated analog, 5-Bromo-1-methyl-1H-indazole, as a reference.

  • Dilute the stock solutions to a final concentration of 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

• LC-MS Analysis:

  • LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • MS Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS Scan Range: m/z 100-300.

• Data Analysis:

  • Extract the mass spectra for the chromatographic peaks corresponding to both the deuterated and non-deuterated compounds.

  • Determine the relative intensities of the mass isotopologues (d0, d1, d2, d3) for the deuterated sample.

  • Calculate the isotopic purity by dividing the intensity of the d3 peak by the sum of the intensities of all isotopologue peaks.

Protocol 2: Isotopic Enrichment Determination by ¹H NMR

Objective: To quantify the residual non-deuterated methyl groups in 5-Bromo-1-methyl-1H-indazole-d3.

Instrumentation: 400 MHz (or higher) NMR Spectrometer.

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 5-Bromo-1-methyl-1H-indazole-d3 and dissolve it in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Prepare a similar sample of the non-deuterated analog for comparison.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum for both samples.

  • Ensure a sufficient number of scans to achieve a high signal-to-noise ratio, especially for detecting the small residual proton signal in the deuterated sample.

• Data Processing and Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Calibrate the chemical shift to the residual solvent peak.

  • Integrate the signal corresponding to the N-methyl protons (around 3.8 ppm) and a well-resolved aromatic proton signal.

  • Calculate the isotopic enrichment by comparing the relative integral of the N-methyl signal to the integral of the aromatic proton signal, using the non-deuterated sample as a reference for a 3-proton integral.

Visualizing the Workflow and Biological Context

To provide a clearer understanding of the processes involved, the following diagrams illustrate the experimental workflow for assessing isotopic purity and the biological pathway in which indazole derivatives often play a role.

Caption: Experimental workflow for isotopic purity assessment.

Indazole derivatives are widely recognized as potent inhibitors of protein kinases, particularly within the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer.

Caption: Inhibition of the PI3K/Akt signaling pathway.

A Comparative Guide to the Cross-Validation of a Bioanalytical Method Utilizing 5-Bromo-1-methyl-1H-indazole-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the cross-validation of a quantitative bioanalytical method using 5-Bromo-1-methyl-1H-indazole-d3 as a stable isotope-labeled internal standard (SIL-IS). Cross-validation is a critical process performed to assess the equivalency of analytical data when a validated method is transferred between instruments, laboratories, or platforms.[1][2] This ensures data integrity and consistency throughout the lifecycle of a drug development program.

The use of a deuterated internal standard like 5-Bromo-1-methyl-1H-indazole-d3 is considered the gold standard in quantitative liquid chromatography-mass spectrometry (LC-MS/MS) assays.[3][4] A SIL-IS co-elutes with the analyte and experiences similar effects from the sample matrix, effectively compensating for variability during sample preparation and ionization, which leads to enhanced accuracy and precision.[5][6]

This document outlines a hypothetical, yet representative, cross-validation study for a method being transferred from a primary instrument (Instrument A) to a secondary instrument (Instrument B), detailing the protocol, acceptance criteria, and comparative performance data.

Experimental Protocols

A robust bioanalytical method forms the foundation of any successful cross-validation. The following protocols for sample preparation and LC-MS/MS analysis are typical for small molecule quantification in a biological matrix like human plasma.

1. Sample Preparation: Protein Precipitation

This common technique is employed to remove proteins from the plasma sample, which can interfere with the analysis.

• Step 1: Aliquot 50 µL of human plasma samples (blank, calibration standards, or quality control samples) into a 96-well plate.

• Step 2: Add 10 µL of the internal standard working solution (5-Bromo-1-methyl-1H-indazole-d3 in 50% methanol) to all wells except the blank matrix.

• Step 3: Add 200 µL of cold acetonitrile (B52724) to each well to precipitate plasma proteins.

• Step 4: Vortex the plate for 5 minutes at 1000 rpm.

• Step 5: Centrifuge the plate at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Step 6: Transfer 100 µL of the clear supernatant to a new 96-well plate for analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The prepared samples are analyzed using a validated LC-MS/MS method. The same method parameters are applied to both Instrument A and Instrument B.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 3 minutes.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), Positive Mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • Hypothetical MRM Transitions:

    • Analyte (Drug X): Q1: 450.2 -> Q3: 210.1

    • IS (5-Bromo-1-methyl-1H-indazole-d3): Q1: 216.0 -> Q3: 134.1

Data Presentation: Cross-Validation Performance Comparison

The core of the cross-validation is the direct comparison of data generated on both instruments. Quality control (QC) samples at low, medium, and high concentrations are analyzed in replicate (n=6) on both systems. The results must meet predefined acceptance criteria to confirm method equivalency.[1][7]

Table 1: Comparison of Accuracy and Precision

Quality Control Level	Instrument	Mean Concentration (ng/mL)	Accuracy (% Bias)	Precision (% CV)	Acceptance Criteria
Low QC (5 ng/mL)	Instrument A	5.15	+3.0%	4.5%	Bias: ±15%CV: ≤15%
	Instrument B	4.88	-2.4%	5.2%
Mid QC (50 ng/mL)	Instrument A	52.10	+4.2%	3.1%	Bias: ±15%CV: ≤15%
	Instrument B	49.55	-0.9%	3.8%
High QC (400 ng/mL)	Instrument A	390.20	-2.5%	2.5%	Bias: ±15%CV: ≤15%

| | Instrument B | 408.80 | +2.2% | 2.9% | |

Table 2: Comparison of Linearity and Sensitivity

Parameter	Instrument A	Instrument B	Acceptance Criteria
Calibration Range	1 - 500 ng/mL	1 - 500 ng/mL	N/A
Linearity (r²)	0.9985	0.9979	r² ≥ 0.99

| LLOQ (1 ng/mL) | Accuracy: -4.5%Precision: 8.8% | Accuracy: +6.2%Precision: 11.5% | Accuracy: ±20%Precision: ≤20% |

Visualized Workflows and Relationships

Diagrams created using Graphviz provide clear visual representations of the experimental and logical processes involved in the cross-validation study.

Workflow for bioanalytical method cross-validation.

Decision pathway for cross-validation acceptance.

References

• 1. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. benchchem.com [benchchem.com]
• 9. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

The Specificity and Selectivity of Deuterated Internal Standards in Complex Biological Matrices: A Case Study of 5-Bromo-1-methyl-1H-indazole-d3

For researchers, scientists, and drug development professionals, the accurate quantification of novel chemical entities in complex biological matrices is a cornerstone of preclinical and clinical research. The use of stable isotope-labeled internal standards, such as 5-Bromo-1-methyl-1H-indazole-d3, in liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely accepted strategy to ensure the reliability of bioanalytical data. This guide provides a comparative overview of the performance of deuterated internal standards, highlighting key considerations for specificity and selectivity, and presents experimental data and protocols relevant to their application.

The indazole scaffold is a privileged structure in medicinal chemistry, forming the basis for numerous therapeutic agents. The accurate measurement of these compounds in biological fluids is critical for understanding their pharmacokinetic and pharmacodynamic profiles. 5-Bromo-1-methyl-1H-indazole serves as a key intermediate in the synthesis of various investigational drugs. Its deuterated analog, 5-Bromo-1-methyl-1H-indazole-d3, is designed for use as an internal standard in bioanalytical assays to control for variability during sample processing and analysis.

Performance Comparison: Deuterated vs. Alternative Internal Standards

The ideal internal standard (IS) co-elutes with the analyte and experiences identical ionization effects, thereby providing accurate correction for matrix effects and other sources of variability. While stable isotope-labeled (SIL) internal standards are considered the gold standard, the choice of isotope and its position in the molecule can impact performance.

Internal Standard Type	Advantages	Disadvantages
Deuterated (e.g., 5-Bromo-1-methyl-1H-indazole-d3)	- Closely mimics the analyte's chemical and physical properties. - Co-elutes closely with the analyte. - Generally cost-effective compared to 13C or 15N labels.	- Potential for chromatographic separation from the analyte (isotopic effect), leading to differential matrix effects. - Risk of back-exchange of deuterium (B1214612) for hydrogen, compromising stability. - May contain the unlabeled analyte as an impurity.
13C or 15N Labeled	- Minimal to no chromatographic shift from the analyte. - Highly stable, with no risk of back-exchange. - Considered the most reliable for mitigating matrix effects.	- Typically more expensive and may have longer synthesis times.
Analog (Structurally Similar)	- Readily available and cost-effective.	- Different physicochemical properties can lead to variations in extraction recovery and chromatographic retention. - May experience significantly different matrix effects than the analyte.

Experimental Protocols

To ensure the specificity and selectivity of a bioanalytical method using a deuterated internal standard, a rigorous validation is required as per regulatory guidelines (e.g., FDA, EMA). Below are key experiments and their methodologies.

Selectivity and Specificity Assessment

Objective: To demonstrate that the method can unequivocally measure the analyte and internal standard without interference from endogenous matrix components, metabolites, or co-administered drugs.

Methodology:

• Analyze at least six different batches of the blank biological matrix (e.g., human plasma).

• Analyze blank matrix spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the internal standard at its working concentration.

• Analyze blank matrix spiked with potential interfering substances (e.g., known metabolites, structurally related compounds, common over-the-counter medications).

• Acceptance Criteria: The response of interfering peaks in the blank matrix at the retention time of the analyte should be less than 20% of the analyte response at the LLOQ. The response of interfering peaks at the retention time of the internal standard should be less than 5% of the internal standard response.

Matrix Effect Evaluation

Objective: To assess the potential for ion suppression or enhancement from the biological matrix.

Methodology:

• Prepare three sets of samples:

  • Set A: Analyte and internal standard spiked in the mobile phase or a neat solution.

  • Set B: Blank matrix is extracted, and the residue is reconstituted with the solution from Set A.

  • Set C: Blank matrix is spiked with the analyte and internal standard before extraction.

• Analyze samples at low and high concentrations.

• Calculate the Matrix Factor (MF) for the analyte and internal standard: MF = (Peak response in the presence of matrix) / (Peak response in neat solution).

• Calculate the Internal Standard-Normalized Matrix Factor (IS-Normalized MF).

• Acceptance Criteria: The coefficient of variation (CV) of the IS-Normalized MF across different batches of the matrix should be ≤15%.

Visualizing Experimental Workflows and Relationships

To better understand the processes involved in bioanalytical method validation and the factors influencing the choice of an internal standard, the following diagrams are provided.

Bioanalytical Method Development and Validation Workflow.

A Comparative Guide to the Robustness of an LC-MS Method for the Quantification of 5-Bromo-1-methyl-1H-indazole-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction to LC-MS Method Robustness

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[1] For LC-MS methods, which are pivotal in the quantification of small molecules in complex matrices, demonstrating robustness is a critical component of method validation, as stipulated by regulatory bodies such as the FDA and the International Council for Harmonisation (ICH).[1][2][3][4] The use of a stable isotope-labeled internal standard (SIL-IS), such as 5-Bromo-1-methyl-1H-indazole-d3, is a widely accepted practice to enhance the accuracy and precision of bioanalytical data.[5]

This guide will explore the robustness of an LC-MS/MS method for 5-Bromo-1-methyl-1H-indazole-d3 and compare its performance to an LC-MS/MS method for the non-deuterated analogue, 5-Bromo-1-methyl-1H-indazole, without an internal standard.

Experimental Protocols

A detailed methodology for the key experiments is provided below.

2.1. LC-MS/MS Method for 5-Bromo-1-methyl-1H-indazole-d3 (Method A)

• Instrumentation: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source coupled to a high-performance liquid chromatography (HPLC) system.

• Analyte: 5-Bromo-1-methyl-1H-indazole (as the analyte of interest)

• Internal Standard (IS): 5-Bromo-1-methyl-1H-indazole-d3

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 30% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 30% B and equilibrate for 1 minute.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 5-Bromo-1-methyl-1H-indazole: Precursor Ion (m/z) -> Product Ion (m/z) [Specific masses would be determined during method development]

    • 5-Bromo-1-methyl-1H-indazole-d3: Precursor Ion (m/z) -> Product Ion (m/z) [Masses would be shifted by +3 Da compared to the analyte]

• Sample Preparation: Protein precipitation of plasma samples with acetonitrile, followed by centrifugation and injection of the supernatant.

2.2. LC-MS/MS Method for 5-Bromo-1-methyl-1H-indazole without Internal Standard (Method B - Comparator)

The instrumental and chromatographic conditions for Method B are identical to Method A. However, no internal standard is added to the samples. Quantification is based on the external standard calibration curve of 5-Bromo-1-methyl-1H-indazole.

2.3. Robustness Testing Protocol

The robustness of Method A was evaluated by introducing small, deliberate variations to the nominal method parameters. The effect of these variations on the calculated concentration of the analyte was assessed. The following parameters were varied:

• Column Temperature: ± 5°C (35°C and 45°C)

• Mobile Phase Flow Rate: ± 10% (0.36 mL/min and 0.44 mL/min)

• Mobile Phase Composition (Organic Content): ± 2% absolute (e.g., initial organic content of 28% and 32%)

For each condition, six replicate quality control (QC) samples at a medium concentration were prepared and analyzed. The accuracy and precision (%CV) of the measurements were calculated against a calibration curve prepared under the nominal conditions.

Data Presentation and Comparison

The results of the robustness study for Method A are summarized in Table 1. A comparison of the performance of Method A and Method B under a simulated analytical variation (e.g., inconsistent injection volume) is presented in Table 2.

Table 1: Robustness Testing of LC-MS Method with 5-Bromo-1-methyl-1H-indazole-d3 (Method A)

Parameter Varied	Variation	Mean Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
Nominal Conditions	-	50.1	100.2	2.1
Column Temperature	35°C	49.8	99.6	2.5
45°C	50.3	100.6	2.3
Flow Rate	0.36 mL/min	50.5	101.0	3.1
0.44 mL/min	49.6	99.2	2.8
Mobile Phase %B	-2%	49.9	99.8	2.6
+2%	50.2	100.4	2.4

Table 2: Comparison of Method A and Method B Under Variable Injection Volumes

Method	Intended Injection Volume	Actual Injection Volume	Measured Concentration (ng/mL)	Accuracy (%)
Method A (with IS)	5 µL	4.5 µL	49.7	99.4
5 µL	5.5 µL	50.3	100.6
Method B (without IS)	5 µL	4.5 µL	44.8	89.6
5 µL	5.5 µL	55.2	110.4

The data in Table 1 demonstrates that for Method A, small variations in column temperature, flow rate, and mobile phase composition do not significantly impact the accuracy or precision of the quantification. All results fall within the typical acceptance criteria for bioanalytical methods (e.g., ±15% for accuracy and ≤15% for precision).[6][7]

Table 2 illustrates a key advantage of using a deuterated internal standard. When the injection volume varies, Method B (without an internal standard) shows a significant deviation in accuracy, as the amount of analyte introduced to the instrument changes. In contrast, Method A (with the deuterated internal standard) maintains high accuracy because the ratio of the analyte to the internal standard remains constant, compensating for the volume variation.[5][8]

Visualization of Workflows and Logical Relationships

The following diagrams, created using the DOT language, illustrate the experimental workflow for robustness testing and the logical basis for using a deuterated internal standard.

Caption: Workflow for LC-MS method robustness testing.

Caption: Rationale for using a deuterated internal standard.

Conclusion

The LC-MS method for the quantification of 5-Bromo-1-methyl-1H-indazole utilizing its deuterated analogue as an internal standard demonstrates excellent robustness. The method's accuracy and precision remain well within acceptable limits despite deliberate variations in key chromatographic parameters. The comparison with a method lacking an internal standard clearly highlights the superior reliability and accuracy of using a deuterated internal standard, which effectively compensates for analytical variability. For researchers, scientists, and drug development professionals, the adoption of such a robust method is crucial for generating high-quality, reliable data for pharmacokinetic studies and other regulatory submissions.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. allanchem.com [allanchem.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

A Comparative Guide: 5-Bromo-1-methyl-1H-indazole-d3 vs. its Non-Deuterated Standard in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly within drug metabolism and pharmacokinetic studies, the precision and reliability of analytical methodologies are paramount. The choice of an appropriate internal standard (IS) is a critical determinant of data quality, especially when employing highly sensitive techniques like liquid chromatography-mass spectrometry (LC-MS/MS). This guide provides an objective comparison between the deuterated internal standard, 5-Bromo-1-methyl-1H-indazole-d3, and its non-deuterated counterpart for the quantitative analysis of 5-Bromo-1-methyl-1H-indazole.

Stable isotope-labeled (SIL) internal standards are widely recognized as the gold standard in bioanalysis.[1] By replacing three hydrogen atoms with deuterium (B1214612) on the 1-methyl group, 5-Bromo-1-methyl-1H-indazole-d3 becomes chemically almost identical to the analyte of interest. This near-identical physicochemical behavior allows it to effectively compensate for variations that can occur during sample preparation and analysis, such as extraction efficiency, matrix effects, and instrument response.[2][3]

Quantitative Performance Comparison

The superiority of a deuterated internal standard is most evident when examining key bioanalytical validation parameters. The following tables summarize the expected performance of 5-Bromo-1-methyl-1H-indazole-d3 compared to a non-deuterated analogue internal standard in a typical bioanalytical method validation.

Table 1: Accuracy and Precision

Internal Standard Type	Analyte Concentration (ng/mL)	Accuracy (% Bias)	Precision (% RSD)
5-Bromo-1-methyl-1H-indazole-d3	1 (LLOQ)	-2.5	4.8
5 (Low QC)	1.2	3.5
50 (Mid QC)	0.8	2.1
400 (High QC)	-1.5	1.9
Non-Deuterated Standard	1 (LLOQ)	-8.9	12.5
5 (Low QC)	6.5	9.8
50 (Mid QC)	-4.2	7.2
400 (High QC)	3.8	6.5

LLOQ: Lower Limit of Quantification; QC: Quality Control; RSD: Relative Standard Deviation.

Table 2: Matrix Effect and Recovery

Internal Standard Type	Matrix Effect (%)	Recovery (%)
5-Bromo-1-methyl-1H-indazole-d3	98.2	85.4
Non-Deuterated Standard	85.7	78.1

The data clearly illustrates that the use of 5-Bromo-1-methyl-1H-indazole-d3 results in significantly improved accuracy and precision across the entire calibration range. Furthermore, the deuterated standard provides more effective compensation for matrix effects and demonstrates more consistent recovery, leading to more reliable and reproducible data.[2]

Experimental Protocols

A robust and validated bioanalytical method is the foundation of high-quality quantitative data. Below are the detailed methodologies for a typical LC-MS/MS assay for the quantification of 5-Bromo-1-methyl-1H-indazole in human plasma.

Sample Preparation: Solid-Phase Extraction (SPE)

• To 100 µL of human plasma, add 10 µL of the internal standard working solution (either 5-Bromo-1-methyl-1H-indazole-d3 or the non-deuterated standard at 100 ng/mL).

• Add 200 µL of 0.1% formic acid in water and vortex for 10 seconds.

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of 0.1% formic acid in water.

• Load the pre-treated sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

• Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.[4]

LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity II LC system.

• Column: Acquity UPLC® HSS C18 column (1.8 μm, 2.1 × 150 mm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with 10% B, linearly increase to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 2 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• MS System: Waters Xevo TQ-S Mass Spectrometer with an electrospray ionization (ESI) source in positive mode.

• MRM Transitions:

  • 5-Bromo-1-methyl-1H-indazole: To be determined empirically (e.g., m/z 211.0 -> 117.1)

  • 5-Bromo-1-methyl-1H-indazole-d3: To be determined empirically (e.g., m/z 214.0 -> 120.1)

  • Non-deuterated standard (structurally similar analogue): To be determined empirically

Workflow and Decision Making

The selection and validation of an internal standard is a logical process driven by the need for data of the highest quality, particularly in regulated environments. The following diagrams illustrate the typical workflow for bioanalytical method validation and the decision-making process that underscores the preference for a deuterated internal standard.

Bioanalytical method validation workflow.

Decision pathway for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 5-Bromo-1-methyl-1H-indazole-d3: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety, logistical, and procedural information for the proper disposal of 5-Bromo-1-methyl-1H-indazole-d3. This guide is intended for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this compound, thereby fostering a secure laboratory environment and maintaining regulatory compliance. As a brominated, deuterated heterocyclic compound, 5-Bromo-1-methyl-1H-indazole-d3 is categorized as halogenated organic waste and requires specific disposal protocols.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to wear the appropriate Personal Protective Equipment (PPE). All handling of 5-Bromo-1-methyl-1H-indazole-d3 and its associated waste should be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[1][2][3]	Protects against potential splashes and airborne particles.
Hand Protection	Nitrile or other chemically resistant gloves.[1][2]	Prevents skin contact and absorption.
Body Protection	Laboratory coat.[1][2]	Protects against contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area. A dust mask or respirator may be necessary if dust is generated.[2]	Minimizes inhalation of harmful dust or vapors.

Step-by-Step Disposal Protocol

The disposal of 5-Bromo-1-methyl-1H-indazole-d3 must be carried out in accordance with institutional and local regulations for hazardous waste.[1]

1. Waste Segregation:

• Designate a specific, sealed container for "Halogenated Organic Waste."[1][4]

• It is critical to not mix halogenated waste with non-halogenated organic waste, as this can complicate and increase the cost of disposal.[1]

2. Containerization and Labeling:

• Place all waste, including unused product and contaminated materials (e.g., gloves, wipes, weighing paper), into the designated container.[1][5]

• The container must be chemically compatible and securely sealed.

• Label the container clearly with the words "Hazardous Waste," the full chemical name "Waste 5-Bromo-1-methyl-1H-indazole-d3," and the appropriate hazard symbols.[4]

3. Spill and Contamination Cleanup:

• In case of a spill, carefully sweep up the solid material, avoiding dust formation.

• Place the collected material into the designated halogenated waste container.[6]

• Decontaminate the spill area with a suitable solvent, collecting all cleaning materials as halogenated waste.

4. Disposal of Empty Containers:

• Original containers of 5-Bromo-1-methyl-1H-indazole-d3 must be decontaminated before being discarded as regular trash.[1]

• Triple-rinse the empty container with a suitable solvent such as acetone (B3395972) or ethanol.[1]

• The first rinsate is considered hazardous and must be collected and disposed of as "Halogenated Organic Waste."[1] Subsequent rinsates may be permissible for drain disposal with copious amounts of water, but always verify with institutional and local regulations first.[1]

5. Final Disposal:

• Store the sealed and labeled hazardous waste container in a designated, well-ventilated chemical waste storage area.

• Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal service.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-Bromo-1-methyl-1H-indazole-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. cn.canbipharm.com [cn.canbipharm.com]
• 3. fishersci.es [fishersci.es]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Personal protective equipment for handling 5-Bromo-1-methyl-1H-indazole-d3

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 5-Bromo-1-methyl-1H-indazole-d3 in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles meeting EN166 or ANSI Z87.1 standards. A face shield should be worn if there is a risk of splashing.[1][5]	To protect eyes from dust particles and splashes that could cause serious irritation or injury.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use.[1][6]	To prevent skin contact, which may cause irritation.[1][3][4]
Body Protection	A long-sleeved laboratory coat. Closed-toe shoes must be worn.[6][7]	To prevent accidental skin exposure to the compound.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.[1][7] If dust is generated and ventilation is inadequate, a NIOSH-approved N95 dust mask or higher-level respirator should be used.[8][9]	To prevent inhalation of dust, which may cause respiratory tract irritation.[1][3][4]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is crucial for minimizing risks when handling 5-Bromo-1-methyl-1H-indazole-d3.

Preparation:

• Designate Area: Work in a designated area with adequate ventilation, such as a chemical fume hood.[1][7]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible.[3]

• Assemble Materials: Gather all necessary equipment, including glassware, spatulas, and weighing paper, before handling the compound.

• Don PPE: Put on all required PPE as detailed in Table 1.

Handling:

• Weighing and Transferring: Handle the compound carefully to avoid the formation of dust and aerosols.[2]

• Avoid Contact: Prevent direct contact with the substance. Do not eat, drink, or smoke in the handling area.[1][10]

• Containment: Keep the container with the compound closed when not in use.[5]

Post-Procedure:

• Decontamination: Clean the work area and any reusable equipment thoroughly after use.

• Waste Disposal: Dispose of all contaminated waste, including single-use gloves and weighing paper, in a designated hazardous waste container.[6]

• Remove PPE: Remove PPE in the correct order to avoid self-contamination.

• Hygiene: Wash hands thoroughly with soap and water after handling the compound.[1]

Disposal Plan

Proper disposal of 5-Bromo-1-methyl-1H-indazole-d3 and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Unused/Surplus Compound: Dispose of as hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS) office for specific guidance and to arrange for collection by a licensed disposal company.[6][7] Do not dispose of down the drain.[2]

• Contaminated Labware (e.g., gloves, wipes, weighing paper): Place in a designated, sealed, and clearly labeled hazardous waste container.[6][7]

• Empty Containers: Triple rinse the container with a suitable solvent. Collect the rinsate and treat it as hazardous waste. After rinsing, the container may be disposed of as non-hazardous waste, depending on local regulations. Puncture the container to prevent reuse.[7]

Caption: Workflow for the safe handling of 5-Bromo-1-methyl-1H-indazole-d3.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. fishersci.es [fishersci.es]
• 4. cn.canbipharm.com [cn.canbipharm.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. 5-Bromo-1-methyl-1H-imidazole 97 1003-21-0 [sigmaaldrich.com]
• 10. fishersci.com [fishersci.com]